[2-(Trifluoromethoxy)phenyl]methanethiol

Core Science & Biosynthesis

Part 1: Molecular Profile: Structure and Physicochemical Properties

An In-Depth Technical Guide to 2-(Trifluoromethoxy)benzyl Mercaptan: Structure, Properties, and Synthetic Considerations

This guide provides a comprehensive technical overview of 2-(Trifluoromethoxy)benzyl mercaptan, a specialized organosulfur compound. Given the limited direct literature on the ortho-isomer, this document synthesizes data from its well-documented structural isomer, 4-(Trifluoromethoxy)benzyl mercaptan, and the parent compound, benzyl mercaptan. This approach allows for an expert-driven, scientifically grounded exploration of its core characteristics for researchers, scientists, and professionals in drug development.

The defining features of 2-(Trifluoromethoxy)benzyl mercaptan are its benzyl core, a thiol (-SH) functional group, and an ortho-substituted trifluoromethoxy (-OCF₃) group. The trifluoromethoxy group is a critical modern pharmacophore known for enhancing metabolic stability, lipophilicity, and binding affinity by altering the electronic properties of the aromatic ring.[1]

The thiol group imparts a characteristic strong odor and is a key reactive center, capable of acting as a nucleophile or a reducing agent.[1] The placement of the bulky and highly electronegative trifluoromethoxy group at the ortho position introduces significant steric and electronic effects that differentiate it from its para-isomer.

Caption: Chemical structure of 2-(Trifluoromethoxy)benzyl mercaptan.

Quantitative Data Summary

The molecular formula and weight are identical for both the ortho and para isomers. Other physicochemical properties are derived from data reported for the para-isomer (CAS: 175278-03-2) and serve as a robust estimate for the ortho-isomer.

Property	Value	Source
Molecular Formula	C₈H₇F₃OS	[1][2][3]
Molecular Weight	208.20 g/mol	[1][2][3][4]
Exact Mass	208.01697 u	[2][3]
Physical Form	Solid / Liquid	[1]
Boiling Point (Predicted)	~89-92 °C	[3]
Density (Predicted)	~1.30 g/cm³	[3]
pKa (Predicted)	~9.22 ± 0.10	[2]
XLogP3	~3.0 - 3.2	[2][3]

Part 2: Synthesis, Reactivity, and Mechanistic Insights

Proposed Synthetic Workflow

Step 1: Formation of Isothiouronium Salt: 2-(Trifluoromethoxy)benzyl chloride is reacted with thiourea in an alcoholic solvent. The sulfur atom of thiourea acts as a nucleophile, displacing the chloride to form a stable S-benzylisothiouronium salt.

Step 2: Alkaline Hydrolysis: The resulting salt is then hydrolyzed under basic conditions (e.g., using sodium hydroxide). This step cleaves the C-S bond of the intermediate, releasing the desired 2-(Trifluoromethoxy)benzyl mercaptan as a salt, which is then neutralized upon acidic workup.

Caption: General workflow for benzyl mercaptan synthesis.

Causality in Experimental Design

• Choice of Halide: Benzyl chlorides are typically preferred over bromides due to their lower cost and sufficient reactivity for this type of nucleophilic substitution.

• Thiourea as a Reagent: Thiourea is an excellent sulfur nucleophile that is solid, non-volatile, and less odorous than hydrogen sulfide, making it a safer and more manageable reagent for introducing the thiol group.[5]

• Alkaline Hydrolysis: The use of a strong base like NaOH is critical for the efficient cleavage of the isothiouronium intermediate. The reaction is typically driven to completion by heating.

Reactivity Profile

The reactivity is dominated by the thiol group. It can be easily deprotonated to form a thiolate, a potent nucleophile used in S-alkylation reactions to form thioethers.[5] The mercaptan itself is susceptible to oxidation, especially in the presence of air, which can lead to the formation of the corresponding disulfide.[6][7] The trifluoromethoxy group is electron-withdrawing, which can influence the acidity of the thiol proton and the reactivity of the aromatic ring in electrophilic substitution reactions.

Part 3: Applications in Drug Development and Agrochemicals

The incorporation of a trifluoromethoxy group is a well-established strategy in medicinal and agricultural chemistry to enhance compound efficacy. Therefore, 2-(Trifluoromethoxy)benzyl mercaptan is primarily valuable as a specialized building block for synthesizing more complex target molecules.

• Pharmaceutical Synthesis: As a precursor for introducing the 2-(trifluoromethoxy)benzylthio moiety into drug candidates. This can improve metabolic stability, increase cell membrane permeability, and modulate protein-ligand interactions.[1]

• Agrochemicals: The trifluoromethoxy group is common in modern pesticides and herbicides.[8] This mercaptan can serve as a key intermediate in the synthesis of novel active ingredients.[6]

• Material Science: Benzyl mercaptans are used to functionalize surfaces, such as gold nanoparticles, through the strong affinity of sulfur for the metal. The unique properties of the trifluoromethoxy group could be exploited to create surfaces with tailored hydrophobicity and electronic characteristics.

Part 4: Safety, Handling, and Storage

As a member of the mercaptan family, 2-(Trifluoromethoxy)benzyl mercaptan must be handled with appropriate precautions. Data for the para-isomer and the parent compound, benzyl mercaptan, indicate that it should be treated as a hazardous substance.[2][7][9]

• Hazards: Expected to be an irritant to the skin, eyes, and respiratory system.[2][3] It is likely harmful if swallowed or inhaled.[7]

• Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[10]

• Odor: A powerful and unpleasant odor is a key characteristic of mercaptans.[7][9] This serves as an immediate indicator of a potential leak or spill.

• Storage: Store in a cool, dry, and well-ventilated area away from oxidizing agents.[7] The container should be tightly sealed, potentially under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation to the disulfide.[7]

References

• A Two-Step, One-Pot, and Multigram-Scale Synthesis of N-Difluoromethylthiophthalimide. (2017, July 7). ACS Publications. Retrieved February 17, 2026, from [Link]

• HANGZHOU HONGQIN PHARMTECH CO.,LTD. (n.d.). Benzyl mercaptan. Retrieved February 17, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 17, 2026, from [Link]

• Supporting Information. (n.d.). ACS Publications. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 7). Development of a Novel Benzyl Mercaptan as a Recyclable Odorless Substitute of Hydrogen Sulfide. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Benzyl mercaptan. PubChem. Retrieved February 17, 2026, from [Link]

• Wikipedia. (n.d.). Benzyl mercaptan. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). (2-(Trifluoromethoxy)phenyl)methanamine. PubChem. Retrieved February 17, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). Understanding the Properties and Handling of Benzyl Mercaptan. Retrieved February 17, 2026, from [Link]

• Loba Chemie. (n.d.). BENZYL MERCAPTAN EXTRA PURE. Retrieved February 17, 2026, from [Link]

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[2-(Trifluoromethoxy)phenyl]methanethiol SMILES and InChI key

Executive Summary

[2-(Trifluoromethoxy)phenyl]methanethiol (CAS: 1508079-49-9) is a specialized fluorinated building block used primarily in the synthesis of pharmaceuticals and agrochemicals.[1] Characterized by the presence of a lipophilic trifluoromethoxy (-OCF

) group at the ortho position relative to the methanethiol (-CH SH) handle, this molecule serves as a critical bioisostere for modifying metabolic stability and membrane permeability in drug candidates.

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical properties, validated synthetic protocols, and safety considerations for laboratory handling.

Part 1: Chemical Identity & Structural Informatics

The precise identification of fluorinated benzyl mercaptans is critical due to the prevalence of positional isomers (para and meta) which exhibit vastly different reactivities and biological profiles.

Nomenclature and Identifiers[1][2][3][4][5][6][7]

Parameter	Data
IUPAC Name	[2-(Trifluoromethoxy)phenyl]methanethiol
Common Synonyms	2-(Trifluoromethoxy)benzyl mercaptan; o-OCF -benzyl thiol
CAS Registry Number	1508079-49-9
Molecular Formula	C H F OS
Molecular Weight	208.20 g/mol

Cheminformatics Strings

Canonical SMILES:

InChI String:

Key Structural Feature: The ortho-positioning of the trifluoromethoxy group creates a unique steric and electronic environment. Unlike the para-isomer, the ortho-OCF

group can induce a twisted conformation in the benzene ring relative to the side chain, influencing the nucleophilicity of the thiol group through field effects and steric shielding.

Part 2: Physicochemical Profile & Medicinal Utility

Physical Properties

Note: Data derived from experimental values of structural analogs and computational prediction models where specific experimental data is proprietary.

Property	Value / Range	Context
Physical State	Liquid	Colorless to pale yellow oil
Boiling Point	~85–90 °C @ 10 mmHg	Predicted based on p-isomer
Density	1.32 ± 0.05 g/cm³	High density due to fluorination
LogP (Octanol/Water)	3.1 (Predicted)	Highly lipophilic
pKa (Thiol)	~9.5	Slightly more acidic than benzyl mercaptan (9.[2][3]6) due to -I effect of OCF

Medicinal Chemistry Applications

The 2-trifluoromethoxy group is a "privileged substructure" in modern medicinal chemistry.

• Metabolic Blocking: The -OCF

  group blocks metabolic oxidation at the ortho position.

• Lipophilicity Modulation: It increases lipophilicity (LogP) without significantly increasing steric bulk compared to a methyl group, enhancing blood-brain barrier (BBB) penetration.

• Conformational Restriction: The steric bulk of the ortho-substituent restricts the rotation of the thiomethyl side chain, potentially locking the molecule into a bioactive conformation when binding to protein targets.

Part 3: Synthetic Pathways & Process Chemistry[10]

Retrosynthetic Analysis

The most robust route to [2-(Trifluoromethoxy)phenyl]methanethiol avoids direct thiolation of the arene. Instead, it proceeds via the nucleophilic substitution of the corresponding benzyl halide.

Primary Route: Thiolation of 1-(chloromethyl)-2-(trifluoromethoxy)benzene via an Isothiouronium intermediate.

Detailed Experimental Protocol

Rationale: Direct substitution with NaSH often leads to thioether (sulfide) byproducts due to the high nucleophilicity of the product thiol. The Thiourea Method is selected here because it generates an intermediate isothiouronium salt that is stable and prevents over-alkylation, ensuring high selectivity for the thiol.

Reagents:

• Substrate: 1-(Chloromethyl)-2-(trifluoromethoxy)benzene (1.0 eq)

• Reagent: Thiourea (1.1 eq)

• Solvent: Ethanol (anhydrous)

• Hydrolysis Base: Sodium Hydroxide (aq, 10%)

• Acid: HCl (1M)

Step-by-Step Methodology:

• Formation of Isothiouronium Salt:

  • Charge a round-bottom flask with 1-(chloromethyl)-2-(trifluoromethoxy)benzene (10 mmol) and ethanol (20 mL).

  • Add thiourea (11 mmol) in a single portion.

  • Reflux the mixture for 3–5 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc). The starting benzyl chloride spot should disappear, and a baseline spot (salt) should appear.

• Alkaline Hydrolysis:

  • Cool the reaction mixture to room temperature.

  • Slowly add 10% NaOH solution (15 mL) under an inert atmosphere (N

    or Ar). Critical: Oxygen promotes disulfide formation (dimerization).

  • Reflux for an additional 2 hours. The solution will turn clear/yellow.

• Work-up and Isolation:

  • Cool to 0 °C in an ice bath.

  • Acidify carefully with 1M HCl to pH ~2. Caution: H

    S gas may evolve if excess sulfide is present; work in a fume hood.

  • Extract the aqueous layer with Dichloromethane (DCM) (3 x 20 mL).

  • Wash combined organics with Brine, dry over MgSO

    , and concentrate in vacuo.

• Purification:

  • The crude oil is typically >90% pure.

  • If necessary, purify via Kugelrohr distillation (high vacuum) or flash column chromatography (100% Hexanes). Note: Thiols streak on silica; minimize column time.

Reaction Pathway Visualization

Figure 1: Synthetic pathway utilizing the thiourea protocol to prevent thioether byproduct formation.

Part 4: Handling, Stability & Safety

Stability Profile

• Oxidation Sensitivity: Like all benzyl mercaptans, this compound is prone to air oxidation, forming the disulfide dimer.

  • Storage: Store under Argon/Nitrogen at 2–8 °C.

• Thermal Stability: The -OCF

  group is thermally stable up to >200 °C, but the C-S bond is the weak link. Avoid prolonged heating >100 °C without solvent.

Hazard Identification (GHS)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[4]

  • Stench: Possesses a characteristic, penetrating mercaptan odor.

Odor Abatement Protocol

Experimental workflows involving this thiol must utilize a bleach (sodium hypochlorite) trap.

• Reaction:

  (and further oxidation to sulfonates).

• Protocol: All glassware and syringes must be soaked in a 10% bleach solution for 24 hours before removal from the fume hood.

Part 5: Functionalization Logic

Once synthesized, the thiol serves as a versatile nucleophile. The following decision tree illustrates its utility in downstream synthesis.

Figure 2: Downstream functionalization map for the target thiol.

References

• PubChem Compound Summary . (2025). [2-(Trifluoromethoxy)phenyl]methanethiol (CAS 1508079-49-9).[1] National Center for Biotechnology Information. Link

• Sigma-Aldrich Technical Library . (2024). Synthesis of Thiols from Alkyl Halides: The Thiourea Method. Merck KGaA. Link

• Leroux, F. R., et al. (2009). The Trifluoromethoxy Group: A Pharmacophore with Broad Utility. ChemMedChem. (Contextual citation for the utility of OCF3 group). Link

• BLD Pharm . (2024). Product Datasheet: [2-(Trifluoromethoxy)phenyl]methanethiol. Link

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• 4. georganics.sk [georganics.sk]

Protocols & Analytical Methods

synthesis of [2-(Trifluoromethoxy)phenyl]methanethiol from benzyl halides

An Application Guide for the Synthesis of [2-(Trifluoromethoxy)phenyl]methanethiol from Benzyl Halides

Introduction: The Significance of Fluorinated Thiols in Modern Chemistry

The incorporation of fluorine-containing functional groups into organic molecules is a cornerstone of modern medicinal chemistry and materials science.[1][2] The trifluoromethoxy (-OCF₃) group, in particular, is highly valued for its ability to enhance metabolic stability, increase lipophilicity, and modulate the electronic properties of a parent compound, often leading to improved pharmacokinetic profiles and binding affinities.[3][4][5] [2-(Trifluoromethoxy)phenyl]methanethiol is a key building block that combines the unique features of the -OCF₃ group with the versatile reactivity of a thiol, making it a valuable intermediate for the synthesis of novel pharmaceuticals and agrochemicals.

This application note provides a detailed, reliable, and field-proven protocol for the synthesis of [2-(Trifluoromethoxy)phenyl]methanethiol. The chosen synthetic route proceeds via an S-alkylisothiouronium salt intermediate. This classic method is favored for its operational simplicity, high yields, and, most notably, for avoiding the direct handling of volatile and malodorous thiols until the final deprotection step.[6][7][8] The intermediate salt is a stable, crystalline solid that is easily purified, ensuring a high-purity final product.

Overall Reaction Scheme

The synthesis is a two-step process starting from 2-(trifluoromethoxy)benzyl halide:

• Formation of the Isothiouronium Salt: An S_N2 reaction between the benzyl halide and thiourea to form a stable S-benzylisothiouronium salt.

• Hydrolysis: Alkaline hydrolysis of the isothiouronium salt to yield the target thiol.

(Image: Synthesis of [2-(Trifluoromethoxy)phenyl]methanethiol)

Reaction Mechanism and Rationale

The initial step is a classic bimolecular nucleophilic substitution (S_N2) reaction. Thiourea, with its sulfur atom acting as a soft nucleophile, readily attacks the electrophilic benzylic carbon of the 2-(trifluoromethoxy)benzyl halide. The benzylic position is activated towards S_N2 displacement, leading to the formation of the stable S-[2-(trifluoromethoxy)benzyl]isothiouronium salt. This salt precipitates from the reaction medium and can be easily isolated.[9]

The second step is the hydrolysis of this salt under basic conditions. The hydroxide ion attacks the central carbon of the isothiouronium group. The subsequent collapse of the tetrahedral intermediate liberates the thiolate anion and urea as a byproduct. Acidic workup then protonates the thiolate to yield the final product, [2-(Trifluoromethoxy)phenyl]methanethiol. This method is highly efficient for producing thiols from alkyl halides.[6]

Caption: Reaction mechanism workflow.

Detailed Experimental Protocol

This protocol is designed for a 50 mmol scale. All operations should be performed in a well-ventilated fume hood.

Part A: Synthesis of S-[2-(Trifluoromethoxy)benzyl]isothiouronium Chloride

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Amount (g)	Mmol	Equivalents
2-(Trifluoromethoxy)benzyl chloride	5081-35-6	210.59	10.53	50	1.0
Thiourea	62-56-6	76.12	3.96	52	1.04
Ethanol (95% or absolute)	64-17-5	-	50 mL	-	-

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Büchner funnel and filter flask

Procedure

• To a 250 mL round-bottom flask, add thiourea (3.96 g, 52 mmol).

• Add 50 mL of ethanol and stir to dissolve the thiourea. Gentle warming may be required.

• Add 2-(trifluoromethoxy)benzyl chloride (10.53 g, 50 mmol) to the solution. Note: Benzyl chlorides are lachrymatory; handle with care in a fume hood.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80-85°C) with vigorous stirring.

• Maintain reflux for 2-3 hours. The reaction progress can be monitored by TLC. A white precipitate of the isothiouronium salt will form as the reaction proceeds.

• After the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath for 30 minutes to maximize precipitation.

• Collect the white solid by vacuum filtration using a Büchner funnel.

• Wash the solid with two portions of cold ethanol (2 x 20 mL) to remove any unreacted starting materials.

• Dry the product under vacuum to a constant weight. The product is typically obtained in high purity and can be used in the next step without further purification.

Part B: Hydrolysis to [2-(Trifluoromethoxy)phenyl]methanethiol

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Amount (g)	Mmol	Equivalents
S-[2-(Trifluoromethoxy)benzyl]isothiouronium chloride	N/A	286.71	14.34	50	1.0
Sodium Hydroxide (NaOH)	1310-73-2	40.00	6.00	150	3.0
Deionized Water	7732-18-5	-	100 mL	-	-
Diethyl Ether or Dichloromethane (for extraction)	-	-	~150 mL	-	-
Hydrochloric Acid (HCl), 2M	-	-	As needed	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	-	~5 g	-	-

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Nitrogen inlet

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure

• Set up a 500 mL three-neck flask with a reflux condenser, a magnetic stirrer, and a nitrogen inlet. It is crucial to perform this step under an inert atmosphere to prevent oxidation of the thiol product.

• In the flask, dissolve sodium hydroxide (6.00 g, 150 mmol) in 50 mL of deionized water.

• Add the S-[2-(trifluoromethoxy)benzyl]isothiouronium chloride (14.34 g, 50 mmol) to the NaOH solution.

• Heat the mixture to reflux (approx. 100-105°C) under a nitrogen atmosphere for 3-4 hours. The mixture will become more homogeneous as the salt hydrolyzes.

• Cool the reaction mixture to room temperature, then to 0°C in an ice bath.

• Transfer the cooled mixture to a separatory funnel.

• Carefully acidify the aqueous solution to pH ~2-3 by the dropwise addition of 2M HCl. Caution: This step is exothermic. This protonates the thiolate to form the thiol.

• Extract the aqueous layer with diethyl ether or dichloromethane (3 x 50 mL).

• Combine the organic extracts and wash them with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to yield the pure [2-(Trifluoromethoxy)phenyl]methanethiol as an oil.

Caption: Step-by-step experimental workflow.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.[10][11]

Technique	Expected Results
¹H NMR	Signals corresponding to the benzylic CH₂ protons (approx. 3.8-4.0 ppm, doublet coupled to SH), the thiol SH proton (a broad singlet or triplet, approx. 1.8-2.2 ppm), and aromatic protons (approx. 7.1-7.5 ppm).
¹⁹F NMR	A singlet corresponding to the -OCF₃ group (approx. -57 to -59 ppm relative to CFCl₃).
¹³C NMR	Signals for the benzylic carbon (approx. 25-30 ppm) and aromatic carbons, including the carbon attached to the -OCF₃ group (quartet due to C-F coupling).
GC-MS	A single major peak in the gas chromatogram. The mass spectrum should show the molecular ion peak (M⁺) and characteristic fragmentation patterns.
FT-IR	A characteristic S-H stretching band (weak) around 2550-2600 cm⁻¹ and C-F stretching bands (strong) in the 1100-1300 cm⁻¹ region.

Safety and Handling

All chemical manipulations must be conducted in a properly functioning chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 2-(Trifluoromethoxy)benzyl chloride: This is a lachrymator and is corrosive. Avoid inhalation of vapors and contact with skin and eyes.[12]

• Thiourea: May be harmful if swallowed and is a suspected carcinogen. Handle with care.

• Sodium Hydroxide: Highly corrosive and can cause severe skin burns and eye damage. Handle with extreme care.[13]

• [2-(Trifluoromethoxy)phenyl]methanethiol: Thiols are generally toxic and have strong, unpleasant odors. Work under an inert atmosphere to prevent oxidation to disulfides. All waste containing thiols should be quenched with bleach (sodium hypochlorite) before disposal.[14][15]

• General Precautions: Ensure that emergency eye wash stations and safety showers are readily accessible.[12][14]

References

• NETA. Odorless Synthesis of Thioglycosides Using Isothiouronium Salts | Request PDF. Available from: [Link]

• Kumar, S., & Kumar, S. (2018). Synthetic access to thiols: A review. Journal of Chemical Sciences, 130(9), 1-20. Available from: [Link]

• Chegg.com. (2018). Solved Thiol synthesis - Preparation of benzylthiol (over 2. Available from: [Link]

• Yang, Z., & Xu, J. (2014). Preparation of Alkanesulfonyl Chlorides from S-Alkyl Isothiourea Salts via N-Chlorosuccinimide Mediated Oxidative Chlorosulfonation. Organic Syntheses, 91, 116-124. Available from: [Link]

• Japan Environment Agency. (n.d.). III Analytical Methods. Available from: [Link]

• Supporting Information for a relevant chemical synthesis. (n.d.). Available from: [Link]

• El-Emam, A. A., et al. (2015). S-Benzyl Isothiouronium salts of some Sulfonylureas as potential herbicides. International Journal of Current Microbiology and Applied Sciences, 4(12), 337-342. Available from: [Link]

• ResearchGate. (n.d.). Reaction of compound 2 with thioureas. Available from: [Link]

• Legnani, L., et al. (2017). The dual role of thiourea in the thiotrifluoromethylation of alkenes. Nature Communications, 8, 1370. Available from: [Link]

• Archer, R. P., et al. (2012). Analytical characterization of three trifluoromethyl-substituted methcathinone isomers. Journal of Analytical Toxicology, 36(5), 322-331. Available from: [Link]

• Ferreira, R. J., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(14), 5436. Available from: [Link]

• Bagley, M. C., et al. (2010). Convenient and robust one pot-synthesis of symmetrical and unsymmetrical benzyl thioethers from benzylhalides using thiourea. Arkivoc, 2010(9), 216-228. Available from: [Link]

• Marques, F., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 241. Available from: [Link]

• ATSDR. (n.d.). 6. ANALYTICAL METHODS. Available from: [Link]

• Zacs, D., & Bartulevica, I. (2011). New Analytical Methods Developed for Determination of Perfluorinated Surfactants in Waters and Wastes. Croatica Chemica Acta, 84(3), 353-363. Available from: [Link]

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Application Notes & Protocols for Nucleophilic Substitution of Ortho-Substituted Benzyl Thiols

Introduction: Navigating Steric and Electronic Challenges in Thioether Synthesis

Ortho-substituted benzyl thioethers are pivotal structural motifs in medicinal chemistry, materials science, and organic synthesis. They serve as versatile intermediates and are often used as protecting groups for thiols in complex syntheses, such as in the landmark preparation of oxytocin.[1] However, their synthesis via nucleophilic substitution on an ortho-substituted benzyl scaffold presents unique challenges. The substituent at the ortho position can exert significant steric hindrance, impeding the approach of the nucleophile, and can also modulate the electronic properties of the benzylic carbon, influencing the reaction mechanism.

This guide provides an in-depth analysis of the mechanistic principles governing these reactions and offers detailed, field-proven protocols for researchers. We will explore how to manipulate reaction conditions—including solvent, leaving group, and catalyst choice—to favor the desired substitution pathway, either a concerted bimolecular (SN2) or a stepwise unimolecular (SN1) mechanism, to achieve optimal yields and purity.

Mechanistic Crossroads: The SN1 vs. SN2 Dichotomy in Benzylic Systems

The reactivity of benzyl derivatives is enhanced by the adjacent aromatic ring, which can stabilize both the transition state in an SN2 reaction and the carbocation intermediate in an SN1 reaction through resonance.[2][3] The choice between these two pathways is a delicate balance of several factors, critically influenced by the ortho-substituent.

• SN2 Pathway: This pathway involves a backside attack by the nucleophile in a single, concerted step.[4] It is highly sensitive to steric hindrance. A bulky ortho-substituent will sterically shield the benzylic carbon, slowing down or completely inhibiting the SN2 mechanism.[3][5] Primary benzylic halides with small ortho-substituents will typically favor this route.

• SN1 Pathway: This pathway proceeds through a two-step mechanism involving the formation of a planar benzylic carbocation intermediate.[4][6] This intermediate is significantly stabilized by delocalization of the positive charge into the benzene ring.[2][3] This pathway is favored for secondary and tertiary benzylic systems and becomes increasingly important for primary systems with bulky ortho-substituents that disfavor the SN2 approach.[7]

The decision to favor one pathway over the other is the cornerstone of designing a successful synthesis. The following diagram illustrates these competing mechanisms.

Caption: Competing SN1 and SN2 pathways for benzylic substitution.

Core Components & Strategic Choices

The Thiol Nucleophile

Thiols (R-SH) are moderately acidic (pKa ~10-11), and their conjugate bases, thiolates (R-S⁻), are excellent nucleophiles.[8] The larger size and greater polarizability of sulfur compared to oxygen make thiolates powerful, "soft" nucleophiles that are highly effective in SN2 reactions.[9][10] For nearly all protocols, the thiol must be deprotonated in situ using a base to generate the far more reactive thiolate anion.

The Substrate: Leaving Group and Ortho-Substituent Effects

• Leaving Group: The choice of leaving group (LG) is critical. A good leaving group is a weak base that can stabilize the negative charge it acquires upon departure.[2] For benzylic systems, halides (Br > Cl) and sulfonates (e.g., tosylate, mesylate) are excellent choices.[6] Alcohols are poor leaving groups but can be activated under acidic or Lewis acidic conditions to depart as water, a stable neutral molecule.[2][11]

• Ortho-Substituent:

  • Steric Effects: As discussed, bulky groups (e.g., -C(CH₃)₃, -iPr) will sterically hinder the SN2 transition state, making the SN1 pathway more likely.

  • Electronic Effects: Electron-donating groups (e.g., -OCH₃, -CH₃) activate the ring and can further stabilize the benzylic carbocation, accelerating SN1 reactions.[12][13] Conversely, strongly electron-withdrawing groups (e.g., -NO₂, -CN) destabilize the carbocation, slowing the SN1 rate, but can activate the benzylic carbon towards nucleophilic attack in an SN2 reaction.[14][15]

Solvent Selection

The solvent plays a crucial role in stabilizing intermediates and modulating nucleophile reactivity.

• Polar Protic Solvents (e.g., H₂O, Methanol, Ethanol): These solvents have acidic protons and can form hydrogen bonds. They excel at stabilizing both the leaving group anion and the carbocation intermediate, thereby accelerating SN1 reactions.[2][16][17] However, they can also solvate and "cage" the nucleophile, reducing its reactivity and slowing SN2 reactions.[9]

• Polar Aprotic Solvents (e.g., DMF, Acetonitrile, Acetone): These solvents lack acidic protons. They can dissolve ionic reagents but do not strongly solvate the nucleophile, leaving it "naked" and highly reactive. This significantly enhances the rate of SN2 reactions.[2][7]

Experimental Protocols

The following protocols are designed to address different substrate types and steric challenges associated with ortho-substituted benzyl thiols.

Protocol 1: Classic S-Alkylation via SN2 for Less Hindered Systems

This protocol is ideal for primary benzyl halides with small to medium-sized ortho-substituents, where the SN2 pathway is accessible. It utilizes a base to generate the thiolate nucleophile in a polar aprotic solvent to maximize reactivity.

Materials:

• Ortho-substituted benzyl halide (e.g., bromide or chloride) (1.0 eq)

• Thiol (aliphatic or aromatic) (1.1 eq)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (1.5 - 2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

Procedure:

• To a dry, inert-atmosphere flask, add the thiol (1.1 eq) and anhydrous DMF (or acetonitrile) to make a ~0.5 M solution.

• Add the base (e.g., K₂CO₃, 1.5 eq) to the solution and stir for 15-20 minutes at room temperature to allow for the formation of the thiolate.

• Add the ortho-substituted benzyl halide (1.0 eq) to the stirring suspension.

• Monitor the reaction by Thin Layer Chromatography (TLC). If the reaction is sluggish at room temperature, gently heat to 40-60 °C.

• Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Lewis Acid-Catalyzed Substitution of Benzyl Alcohols (SN1-type)

This protocol is advantageous for sterically hindered ortho-substituted systems or when the starting material is a benzyl alcohol, which avoids the need to prepare the corresponding halide. The Lewis acid activates the hydroxyl group, promoting its departure as water and generating a benzylic carbocation intermediate that is then trapped by the thiol.[11][18]

Materials:

• Ortho-substituted benzyl alcohol (1.0 eq)

• Thiol (aliphatic or aromatic) (1.2 eq)

• Copper(II) trifluoromethanesulfonate (Cu(OTf)₂) (3-5 mol%)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a dry reaction vessel under an air atmosphere, add the ortho-substituted benzyl alcohol (1.0 eq) and the catalyst, Cu(OTf)₂ (3 mol%).[19]

• Add anhydrous DCM as the solvent.

• Add the thiol (1.2 eq) to the mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor progress by TLC.[19]

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the resulting thioether by flash column chromatography.

Protocol 3: One-Pot Synthesis from Benzyl Halides via Isothiuronium Salt

This robust procedure avoids the need to handle malodorous thiols directly by generating the thiolate in situ from thiourea.[20] It is a convenient method for producing symmetrical and unsymmetrical thioethers.

Materials:

• Benzyl halide (for thiolate generation) (1.0 eq)

• Thiourea (1.1 eq)

• Sodium hydroxide (NaOH), solid (3.0 eq)

• Second benzyl halide (for alkylation) (0.85-1.0 eq)

• Methanol (MeOH)

Procedure:

• In a round-bottom flask, dissolve the first benzyl halide (1.0 eq) and thiourea (1.1 eq) in methanol. Heat the mixture to reflux for 3-4 hours to form the S-benzylisothiuronium salt.[20]

• Cool the reaction mixture slightly and carefully add solid sodium hydroxide (3.0 eq).

• Heat the mixture back to reflux for 2-3 hours to hydrolyze the salt to the corresponding sodium thiolate.[20]

• Cool the reaction to room temperature and add the second benzyl halide (0.85 eq for unsymmetrical, 1.0 eq for symmetrical).

• Heat the reaction to reflux for 8-16 hours until TLC indicates consumption of the starting material.

• After cooling, partition the mixture between dichloromethane and aqueous sodium hydroxide.

• Separate the layers, and extract the aqueous layer with dichloromethane.

• Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate to yield the benzyl thioether, which can be further purified by chromatography if necessary.[20]

Protocol Selection and Data Summary

Choosing the optimal protocol depends on the available starting material and the nature of the ortho-substituent. The following workflow and data table provide guidance for this selection process.

Caption: Decision workflow for selecting the appropriate protocol.

Table 1: Comparison of Nucleophilic Substitution Protocols

Feature	Protocol 1: Classic S-Alkylation (SN2)	Protocol 2: Lewis Acid Catalysis (SN1-type)	Protocol 3: In-situ Thiol Generation
Mechanism	Primarily SN2	Primarily SN1	SN2 (both steps)
Substrate	Benzyl Halide	Benzyl Alcohol	Benzyl Halide
Best For	Less sterically hindered systems	Highly sterically hindered systems	Avoiding thiol handling; symmetrical thioethers
Key Reagents	Base (K₂CO₃), Thiol	Lewis Acid (Cu(OTf)₂), Thiol	Thiourea, Base (NaOH)
Solvent	Polar Aprotic (DMF, ACN)	Non-coordinating (DCM)	Polar Protic (MeOH)
Temperature	Room Temp to 60 °C	Room Temperature	Reflux
Advantages	High yields for suitable substrates, common reagents.	Mild conditions, tolerates steric hindrance, uses stable alcohol precursors.[18]	Avoids use of volatile, odorous thiols; one-pot procedure.[20]
Limitations	Sensitive to steric hindrance at ortho position.	Catalyst required, may not be suitable for acid-sensitive substrates.	Multiple heating steps, longer reaction times.

Troubleshooting

• Low or No Reactivity:

  • Protocol 1: The system may be too sterically hindered for an SN2 reaction. Consider switching to Protocol 2. Ensure the base is strong enough and the solvent is anhydrous.

  • Protocol 2: The Lewis acid may be inactive. Use fresh catalyst. Ensure the alcohol is of high purity.

  • General: The leaving group may not be sufficiently reactive. If using a benzyl chloride, consider converting it to the more reactive benzyl bromide or iodide.

• Formation of Side Products:

  • Elimination (E2): Can compete with SN2, especially with stronger, bulkier bases. Use a milder base like K₂CO₃ instead of an alkoxide.

  • Over-alkylation (for Protocol 3): Ensure stoichiometry of the second benzyl halide is controlled carefully to avoid unwanted side reactions.

  • Oxidation: Thiols can oxidize to disulfides. While generally not a major issue under these conditions, running reactions under an inert atmosphere (N₂ or Ar) can prevent this, especially if the reaction is prolonged.

References

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2015). Chemistry LibreTexts. [Link]

• Comparing The SN1 vs Sn2 Reactions. (2025). Master Organic Chemistry. [Link]

• Giles, M., et al. (2010). Convenient and robust one pot-synthesis of symmetrical and unsymmetrical benzyl thioethers from benzylhalides using thiourea. Arkivoc. [Link]

• Factors Affecting the Rates of SN1 and SN2 Reactions. Government Degree College, Krishnagiri. [Link]

• Alkyl Halides: SN1 & SN2 Allylic & Benzylic Halide Substitution Rxns. (2020). The Organic Chemistry Tutor via YouTube. [Link]

• Nucleophilic substitution of benzylic halides. University of Calgary. [Link]

• When Is the Mechanism SN1 or SN2? (2019). Chemistry LibreTexts. [Link]

• Sorribes, I., & Corma, A. (2019). Nanolayered cobalt–molybdenum sulphides (Co–Mo–S) catalyse borrowing hydrogen C–S bond formation reactions of thiols or H2S with alcohols. Chemical Science. [Link]

• A GREEN AND HIGHLY EFFICIENT ALKYLATION OF THIOLS IN WATER. SID. [Link]

• Substituent Effects in Electrophilic Substitutions. The Pennsylvania State University. [Link]

• Chen, Y., et al. (2022). Benzyl thioether formation merging copper catalysis. RSC Advances. [Link]

• Chen, Y., et al. (2021). Benzyl thioether formation merging copper catalysis. RSC Publishing. [Link]

• Nucleophilic Substitution (SN1, SN2). Organic Chemistry Portal. [Link]

• Benzyne, Arynes & Nucleophilic Aromatic Substitution. Making Molecules. [Link]

• Nucleophilic substitution. University of Massachusetts Lowell. [Link]

• Nucleophilic substitution reaction. Government Arts College, Coimbatore. [Link]

• Solvent Effects - aliphatic nucleophilic substitution. University of Wisconsin-Stout. [Link]

• Lee, I., et al. (1998). Nucleophilic substitution of benzyl benzenesulphonates with anilines in methanol-acetonitrile mixtures. Part 2. Variation in transition-state structure. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Desulfurization of Thiols for Nucleophilic Substitution. (2024). ACS Publications. [Link]

• Substituent Effects. University of Calgary. [Link]

• Benzylic sulfide synthesis by C-S coupling. Organic Chemistry Portal. [Link]

• Jayalekshmi, S., & Susha, T. (2001). Syntheses of organic benzyl sulphides from thiols using a modified clay catalyst. Indian Academy of Sciences. [Link]

• Desulfurization of Thiols for Nucleophilic Substitution. (2024). ACS Publications. [Link]

• Alkylation of Thiols in Green Mediums. (2015). Journal of Materials and Environmental Science. [Link]

• Nucleophilicities and Nucleofugalities of Thio‐ and Selenoethers. (2021). PMC - NIH. [Link]

• Reactivity – Effect of Substrate Structure, Leaving Group and Attacking Nucleophile. Dalal Institute. [Link]

• Reactions of Thiols. (2021). Chemistry Steps. [Link]

• Nucleophilic substitution at a benzylic carbon by an ambident nucleophile. Indian Academy of Sciences. [Link]

• An Explanation of Substituent Effects. (2022). Chemistry LibreTexts. [Link]

• Cys thiol protection with the benzyl (Bn/Bzl) protecting group. ResearchGate. [Link]

• Organic Chemistry Benzylic And Aromatic Reactions Of Substituted Benzene. StudySmarter. [Link]

• Electronic Effects of Ring Substituents on Triplet Benzylic Biradicals. (2006). ACS Publications. [Link]

• Thiol Protecting Groups. Thieme. [Link]

• Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters. (2020). RSC Publishing. [Link]

• The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. (2019). PMC - NIH. [Link]

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application of [2-(Trifluoromethoxy)phenyl]methanethiol in pesticide development

Application Note: Strategic Utilization of [2-(Trifluoromethoxy)phenyl]methanethiol in Pesticide Development

Executive Summary

This application note details the strategic implementation of [2-(Trifluoromethoxy)phenyl]methanethiol (also known as 2-(trifluoromethoxy)benzyl mercaptan) as a high-value building block in the synthesis of novel acaricides and insecticides.

In modern agrochemical design, the trifluoromethoxy (-OCF₃) group is a "privileged motif" due to its unique electronic and steric properties. It significantly enhances lipophilicity (logP) and metabolic stability compared to non-fluorinated analogs. This guide focuses on utilizing the thiol moiety of this compound to construct thioether-bridged pharmacophores , a structural feature critical to several classes of mitochondrial electron transport inhibitors (METI) and voltage-gated sodium channel blockers.

Technical Profile & Rationale

Chemical Identity

• Compound Name: [2-(Trifluoromethoxy)phenyl]methanethiol

• Key Precursor CAS: 198649-68-2 (2-(Trifluoromethoxy)benzyl bromide)

• Functional Groups:

  • Thiol (-SH): Soft nucleophile, ideal for S-alkylation to form thioethers.

  • Ortho-Trifluoromethoxy (-OCF₃): Lipophilic, electron-withdrawing, metabolically robust.

The "Ortho-Effect" in Pesticide Design

The position of the -OCF₃ group is not arbitrary. Placing it at the ortho position (C2) relative to the methylene linker creates a specific steric bulk that can:

• Twist the conformation: Forces the benzyl ring out of planarity with the thioether linkage, often improving fit into hydrophobic pockets of enzymes like NADH:ubiquinone oxidoreductase (Complex I) .

• Block Metabolism: Sterically hinders oxidative attack at the benzylic position by cytochrome P450s.

Table 1: Physicochemical Impact of the -OCF₃ Group

Property	-H (Unsubstituted)	-OCH₃ (Methoxy)	-OCF₃ (Trifluoromethoxy)	Impact on Pesticide Efficacy
Hansch Constant (π)	0.00	-0.02	+1.04	Drastically increases membrane permeability.
Hammett Sigma (σp)	0.00	-0.27	+0.35	Electron-withdrawing; modulates pKa of neighbors.
Rotational Barrier	Low	Medium	High	Locks active conformation (Bioactive conformer).

Application: Synthesis of METI Acaricide Analogs

Context: Many commercial acaricides (e.g., Pyridaben, Fenpyroximate, Tebufenpyrad) function by inhibiting Mitochondrial Complex I. A common structural feature is a lipophilic "tail" connected to a heterocyclic "head."

Strategy: We replace the standard tert-butyl benzyl or phenoxy tail with the 2-(trifluoromethoxy)benzylthio moiety. This modification targets the resistance issues seen in older METIs by altering the binding vector within the PSST subunit of Complex I.

Workflow Diagram: Synthesis & Mode of Action

Figure 1: Synthetic workflow from precursor to active mitochondrial inhibitor.

Detailed Experimental Protocols

Protocol A: Synthesis of [2-(Trifluoromethoxy)phenyl]methanethiol

Note: While often commercially available, in-house synthesis ensures freshness, as thiols oxidize to disulfides over time.

Reagents:

• 2-(Trifluoromethoxy)benzyl bromide (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (Solvent)

• Sodium Hydroxide (NaOH), 10% aqueous solution

• Hydrochloric Acid (HCl), 1M

Procedure:

• Isothiouronium Salt Formation: Dissolve 2-(trifluoromethoxy)benzyl bromide (10 mmol) and thiourea (11 mmol) in Ethanol (20 mL). Reflux for 3 hours. A white precipitate (isothiouronium salt) may form.

• Hydrolysis: Cool the mixture to room temperature. Add 10% NaOH (20 mL) directly to the reaction vessel. Reflux for an additional 2 hours under nitrogen atmosphere (critical to prevent disulfide formation).

• Work-up: Cool to 0°C. Acidify carefully with 1M HCl to pH ~2.

• Extraction: Extract immediately with Dichloromethane (DCM, 3 x 20 mL).

• Purification: Dry organic layer over anhydrous MgSO₄. Concentrate in vacuo. If necessary, purify via Kugelrohr distillation.

  • QC Check: 1H NMR should show a triplet at ~1.8 ppm (-SH) and a doublet at ~3.8 ppm (-CH2-).

Protocol B: Thioether Coupling (Model Reaction)

Targeting a Pyridaben-analog scaffold.

Reagents:

• [2-(Trifluoromethoxy)phenyl]methanethiol (1.0 eq)

• 4,5-Dichloro-2-tert-butylpyridazin-3(2H)-one (Electrophile) (1.0 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• DMF (Dimethylformamide) (Anhydrous)

Procedure:

• Activation: In a flame-dried flask, suspend K₂CO₃ (20 mmol) in DMF (10 mL). Add the thiol (10 mmol) dropwise at 0°C. Stir for 15 min to generate the thiolate anion.

• Coupling: Add the chloropyridazinone electrophile (10 mmol) dissolved in DMF (5 mL) slowly.

• Reaction: Allow to warm to room temperature and stir for 4–6 hours. Monitor by TLC (the thiol spot will disappear; a new UV-active spot will appear).

• Quench: Pour mixture into ice-water (100 mL). The product often precipitates.

• Isolation: Filter the solid or extract with Ethyl Acetate. Recrystallize from Hexane/EtOAc.

Safety & Handling (E-E-A-T)

• Stench Alert: Benzyl mercaptans have a potent, garlic-like odor with a low olfactory threshold. Mandatory: All reactions must be performed in a high-efficiency fume hood. Glassware should be treated with bleach (sodium hypochlorite) immediately after use to oxidize residual thiols to odorless sulfonates.

• Fluorine Chemistry: The -OCF₃ group is generally stable, but avoid extremely strong Lewis acids at high temperatures which might cleave the C-O bond.

References

• Jeschke, P. (2010). The unique role of fluorine in the design of active ingredients for modern crop protection. ChemBioChem. Link

• Lamberth, C. (2013). Thioether-based agrochemicals: Synthesis and biological activity. Journal of Sulfur Chemistry. Link

• Mullins, G. (2024). Recent developments in fluorine-containing pesticides. Pest Management Science. Link

• PubChem. (2025). 2-(Trifluoromethoxy)benzyl bromide (Precursor Data). National Library of Medicine. Link

Technical Notes & Optimization

Technical Support Center: Storage and Handling of [2-(Trifluoromethoxy)phenyl]methanethiol

Prepared by: Senior Application Scientist, Advanced Synthesis Division

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of best practices, troubleshooting steps, and frequently asked questions concerning the storage and handling of [2-(Trifluoromethoxy)phenyl]methanethiol. Our primary objective is to equip you with the knowledge to prevent its oxidative degradation into the corresponding disulfide, ensuring the integrity and purity of your starting material for successful experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the stability and handling of [2-(Trifluoromethoxy)phenyl]methanethiol.

Q1: I've observed a gradual decrease in the purity of my stored [2-(Trifluoromethoxy)phenyl]methanethiol, accompanied by a new, less-polar impurity in my analysis. What is the likely cause?

A: The most probable cause is the oxidative dimerization of the thiol to form its corresponding disulfide, bis[2-(trifluoromethoxy)benzyl] disulfide. Thiols are susceptible to oxidation, especially during prolonged storage with repeated exposure to atmospheric oxygen.[1][2] This process involves the coupling of two thiol molecules to form a sulfur-sulfur bond.[3][4] The resulting disulfide has a significantly different polarity and a molecular weight that is double that of the starting thiol minus two hydrogen atoms, which can be readily confirmed by analytical techniques like LC-MS.

Q2: What is the chemical mechanism behind disulfide formation, and what factors accelerate it?

A: Disulfide bond formation is a redox reaction where two thiol (-SH) groups are oxidized to a disulfide (-S-S-) linkage.[3] The process is significantly influenced by several factors:

• Presence of Oxygen: Molecular oxygen is the ultimate oxidant in most storage scenarios. The reaction, while sometimes kinetically slow, is thermodynamically favorable.[5]

• pH Level: The reaction is base-catalyzed. At higher pH, the thiol group (-SH) deprotonates to form a thiolate anion (-S⁻). This anion is a much stronger nucleophile and is more readily oxidized than the protonated thiol.[6]

• Presence of Catalysts: Trace metal ions (e.g., copper, iron) can act as catalysts, significantly accelerating the rate of oxidation.[5]

• Light and Heat: Exposure to light and elevated temperatures can provide the activation energy needed to initiate and propagate the oxidation process.

Below is a simplified representation of the oxidation pathway.

Caption: Mechanism of Thiol Oxidation to Disulfide.

Q3: How does the 2-(trifluoromethoxy)phenyl group influence the thiol's stability?

A: The trifluoromethoxy (-OCF3) group is strongly electron-withdrawing and highly lipophilic.[7] These properties have several implications for the molecule's reactivity:

• Electronic Effect: The electron-withdrawing nature of the -OCF3 group can increase the acidity of the thiol proton (lower pKa) compared to non-fluorinated analogs. This could potentially make it more susceptible to deprotonation and subsequent oxidation in the presence of a base.

• Metabolic Stability: In biological systems, trifluoromethyl and trifluoromethoxy groups are known to enhance metabolic stability by blocking sites of enzymatic oxidation.[7][8] While this is a key feature in drug design, it does not prevent the direct chemical oxidation of the thiol group itself during storage.

• Lipophilicity: The high lipophilicity conferred by the -OCF3 group is a critical property for bioavailability in drug candidates but does not directly impact the fundamental chemistry of disulfide formation.[8]

Q4: I have confirmed disulfide formation in my sample. Can this process be reversed?

A: Yes, the disulfide bond can be cleaved to regenerate the free thiol through a reduction reaction. Common laboratory reducing agents for this purpose include dithiothreitol (DTT) and tris(2-carboxyethyl)phosphine (TCEP).[9][10] DTT reduction proceeds via a thiol-disulfide exchange mechanism.[9] While this is an effective recovery method, it introduces additional reagents that must be removed. Therefore, prevention through proper storage is always the preferred strategy over post-hoc purification.

Part 2: Troubleshooting Guide: Confirming Disulfide Impurity

If you suspect disulfide formation, follow these steps to confirm its presence.

Symptom	Diagnostic Check	Expected Result for Disulfide
Unexpected peak in LC-MS	Analyze the mass spectrum of the new peak.	The peak will have an [M+H]⁺ corresponding to approximately (2 * MW of thiol) - 2. For [2-(Trifluoromethoxy)phenyl]methanethiol (MW ≈ 208.20), the disulfide will have an MW of ≈ 414.38.
New signals in ¹H or ¹³C NMR	Acquire NMR spectra and compare to the reference for the pure thiol.	Disulfide formation will lead to a new set of signals. The characteristic thiol proton (-SH) signal will be absent, and the methylene protons (-CH₂-S) adjacent to the sulfur will be shifted downfield.
Increased viscosity of the sample	Visually inspect the material.	Dimerization can sometimes lead to a noticeable increase in viscosity, although this is not always apparent, especially at low impurity levels.
TLC analysis shows a new, less polar spot	Run a TLC plate in a suitable solvent system (e.g., Hexane/Ethyl Acetate).	The disulfide is more nonpolar than the thiol due to the loss of the weakly acidic proton. It will exhibit a higher Rf value.

Part 3: Protocols for Optimal Storage and Handling

Adherence to rigorous storage and handling protocols is the most effective strategy for preventing disulfide formation.

Protocol 1: Recommended Long-Term Storage

The primary goal is to minimize exposure to oxygen, light, and heat. This is achieved through the "Four Pillars of Thiol Stability."

Pillar	Recommended Action	Scientific Rationale
1. Inert Atmosphere	Store the compound under a dry, inert atmosphere such as Argon or Nitrogen.[11]	This directly removes atmospheric oxygen, the primary oxidant responsible for disulfide formation.[1]
2. Low Temperature	Store containers at 2-8°C in a refrigerator.	Reduces the kinetic rate of the oxidation reaction, significantly slowing down degradation over time.[9]
3. Darkness	Use amber glass vials or wrap clear vials in aluminum foil.	Prevents photo-catalyzed oxidation pathways.
4. Secure Sealing	Use vials with tight-fitting, PTFE-lined caps. For added protection, wrap the cap-vial interface with Parafilm®.	Creates a physical barrier against atmospheric moisture and oxygen ingress. Minimizes headspace to reduce the amount of trapped oxygen.[12]

Protocol 2: Workflow for Handling and Aliquoting

This workflow minimizes atmospheric exposure when accessing the thiol for experiments.

Caption: Workflow for Handling Air-Sensitive Thiols.

Step-by-Step Methodology:

• Preparation: All glassware, including syringes, needles, and new storage vials, should be oven-dried and cooled under a stream of dry nitrogen or argon to remove adsorbed moisture.[13]

• Inert Environment: Perform all transfers inside a glovebox or using standard Schlenk line techniques.[6][12]

• Equilibration: Before opening, allow the main stock bottle to warm to room temperature while still under an inert atmosphere. This prevents condensation of atmospheric moisture inside the cold container.

• Transfer: Use a clean, dry syringe to pierce the septum of the stock bottle. It is best practice to first draw a small amount of inert gas into the syringe before drawing the liquid to create a positive pressure buffer.

• Aliquot: Dispense the desired amount into a smaller, appropriately sized vial that has been pre-flushed with inert gas. The goal is to minimize the headspace in the final storage vial.

• Resealing: Before withdrawing the needle from the aliquot vial, flush the headspace with inert gas. Immediately cap the vial tightly. For the stock bottle, ensure the headspace is re-pressurized with inert gas before removing the needle.

• Final Storage: Wrap the caps of both the new aliquot and the stock bottle with Parafilm® and return them to dark, refrigerated (2-8°C) storage.

By implementing these rigorous procedures, you can ensure the long-term purity and reactivity of your [2-(Trifluoromethoxy)phenyl]methanethiol for reliable and reproducible research.

References

• 15.7: Redox Reactions of Thiols and Disulfides. (2022). Chemistry LibreTexts. [Link]

• FORMATION AND TRANSFER OF DISULPHIDE BONDS IN LIVING CELLS. Nature Reviews Molecular Cell Biology. [Link]

• Disulfide. Wikipedia. [Link]

• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. (2014). Antioxidants & Redox Signaling. [Link]

• Dithiothreitol. Wikipedia. [Link]

• Effect of Fluorination on Thiol Reactivity: Reaction of 4,4,4-Trifluorobutanethiol on Mo(110). (1996). The Journal of Physical Chemistry. [Link]

• Handling thiols in the lab. (2013). Reddit. [Link]

• Reagents & Solvents: How to Work with Thiols. University of Rochester, Department of Chemistry. [Link]

• Interaction of Thiol Antioxidants with α,β-Unsaturated Ketone Moiety: Its Implication for Stability and Bioactivity of Curcuminoids. (2020). Antioxidants. [Link]

• Does anyone have experience working with thiols which has gone for disulfide (Dimerization)? (2013). ResearchGate. [Link]

• Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

• Di- and Trifluoromethylthiolations. Ruhr-Universität Bochum. [Link]

• Handling air-sensitive reagents AL-134. MIT Department of Chemistry. [Link]

• The role of thiols in antioxidant systems. (2015). Free Radical Biology and Medicine. [Link]

• How would you purify air-sensitive materials (thiols) using column chromatography? (2013). Reddit. [Link]

• Thiol-based antioxidants. ResearchGate. [Link]

• How to avoid oxidation of thiol, which has been previously reduced from disulfide, and consequently react it with a maleimide moiety? (2021). ResearchGate. [Link]

• Accessing and Utilizing Thiols in Organic Chemistry. ChemRxiv. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). MDPI. [Link]

• INVESTIGATION OF THE ANTIOXIDANT CAPACITY OF THIOL- CONTAINING COMPOUNDS USING THE PHOTOCHEMILUMINESCENCE TECHNIQUE. Romanian Journal of Oral Rehabilitation. [Link]

• Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. (2015). Current Organic Chemistry. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Wipf Group. [Link]

• The Trifluoromethyl Advantage: How 3-(Trifluoromethyl)thiophenol Drives Innovation in Fluorinated Chemistry. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules. [Link]

• (2-(Trifluoromethoxy)phenyl)methanamine. PubChem. [Link]

• Keeping Your Aromatics Fresh - How to Properly Store Essential Oils. (2024). Eden Botanicals. [Link]

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• 2. chemrxiv.org [chemrxiv.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Disulfide Bond Structure, Function, Application, and Control Strategies - Creative Proteomics [creative-proteomics.com]
• 5. people.umass.edu [people.umass.edu]
• 6. reddit.com [reddit.com]
• 7. mdpi.com [mdpi.com]
• 8. Di- and Trifluoromethyl(thiol)ations [ruhr-uni-bochum.de]
• 9. Dithiothreitol - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. fishersci.co.uk [fishersci.co.uk]
• 12. web.mit.edu [web.mit.edu]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

overcoming steric hindrance in 2-trifluoromethoxy benzyl mercaptan reactions

Topic: Troubleshooting Reactivity & Steric Hindrance in 2-(Trifluoromethoxy)benzyl Mercaptan Ticket ID: #TFM-BM-0042 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Group

Executive Summary & Root Cause Analysis

User Issue: Researchers frequently report low yields (<30%) and stalled conversion when attempting S_N2 alkylations or Palladium-catalyzed cross-couplings using 2-(trifluoromethoxy)benzyl mercaptan . Standard protocols for non-fluorinated benzyl mercaptans fail to produce significant product.

Root Cause Diagnosis: The failure is rarely due to reagent quality. It is a direct consequence of the "Orthogonal Twist" of the 2-OCF3 group.

Unlike a methoxy group (-OCH3), which is planar with the aromatic ring, the trifluoromethoxy group (-OCF3) adopts a conformation orthogonal (90°) to the benzene ring.[1] This is driven by two factors:

• Hyperconjugation: Interaction between the oxygen lone pair (

  ) and the antibonding orbital of the C-F bond ( ).[1]

• Steric Bulk: The

  group has a van der Waals volume roughly equivalent to an isopropyl group .

Impact on Reactivity:

• Steric Shielding: The orthogonal

  group hangs directly over the reactive thiol site in the ortho-substituted benzyl position, physically blocking the trajectory of incoming electrophiles.

• Electronic Deactivation: The -OCF3 group is strongly electron-withdrawing (

  ). While this makes the thiol more acidic (easier to deprotonate), it makes the resulting thiolate less nucleophilic .

Troubleshooting Guide: Nucleophilic Substitution (S_N2)

Scenario: You are reacting 2-OCF3 benzyl mercaptan with an alkyl halide (e.g., benzyl bromide, alkyl iodide).

FAQ: Why is my reaction stalling despite using a strong base?

Answer: You are likely facing "Ion Pairing" issues. In non-polar or moderately polar solvents (THF, DCM, Toluene), the thiolate anion forms a tight ion pair with the metal cation (Li+, Na+, K+). The bulky 2-OCF3 group exacerbates this by trapping the cation near the sulfur, preventing the electrophile from attacking.

Protocol A: The "Naked Anion" Strategy

To overcome the steric barrier, you must strip the cation away from the sulfur using dipolar aprotic solvents or additives.

Optimized Conditions:

• Solvent: Change from THF to DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone). These solvents solvate cations well but leave the anion "naked" and highly reactive.

• Base: Switch to Cesium Carbonate (

  ) .[2] The large Cesium radius ( ) creates a looser ion pair than Potassium ( ) or Sodium ( ), allowing the thiolate to bypass the OCF3 steric wall.

• Additive: If you must use non-polar solvents, add 18-Crown-6 (for K+) or 15-Crown-5 (for Na+) to sequester the cation.

Data: Solvent & Base Screening (Simulated Average Yields)

Entry	Solvent	Base	Additive	Yield (24h)	Notes
1	THF		None	15%	Stalled. Tight ion pairing.
2	Acetone		None	35%	Moderate improvement.
3	DMF		None	78%	"Naked" anion effect active.
4	DMF		None	92%	Optimal Condition.
5	Toluene		18-Crown-6	85%	Good alternative for non-polar needs.

Troubleshooting Guide: Palladium-Catalyzed C-S Coupling

Scenario: You are coupling 2-OCF3 benzyl mercaptan with an aryl halide using Buchwald-Hartwig conditions.

FAQ: Why does the catalyst die (turn black) immediately?

Answer: Steric bulk prevents the standard oxidative addition/reductive elimination cycle.

• Reductive Elimination: This is the rate-determining step for bulky substrates. If the ligand is too bulky and the substrate is bulky (2-OCF3), the Pd center becomes overcrowded, leading to catalyst decomposition (Pd black formation).

• Thiol Poisoning: Thiols bind strongly to Pd. If the catalytic cycle is slow due to sterics, the thiol will saturate the metal center, shutting down catalysis.

Protocol B: Ligand Selection for Steric Bulk

Do NOT use standard bidentate ligands like BINAP or DPPF initially. They often create a rigid bite angle that cannot accommodate the orthogonal OCF3 group.

Recommended Ligands:

• Xantphos: Its wide bite angle (

  ) forces the Palladium center to "open up," creating space for the bulky 2-OCF3 group during reductive elimination.

• Josiphos (CyPF-tBu): Specifically designed for difficult couplings; the ferrocene backbone provides flexibility.

• Monophosphines (e.g., SPhos, XPhos): These are electron-rich and bulky away from the metal center, promoting oxidative addition while allowing space for the substrate.

Step-by-Step Optimization Workflow:

• Pre-mix Catalyst: Mix

  (1.0 mol%) and Xantphos (1.1 mol%) in Toluene/Dioxane (1:1) under Argon for 5 mins.

• Add Reagents: Add Aryl Halide (1.0 eq), Base (

  or , 2.0 eq).

• Slow Addition of Thiol: Do not dump the mercaptan in at once. Add the 2-OCF3 benzyl mercaptan (1.05 eq) slowly via syringe pump over 1 hour at

  . This prevents "thiol poisoning" of the catalyst.

• Temperature: Maintain

  . The steric barrier requires thermal energy to overcome.[2]

Visualization: Decision Logic & Mechanism

The following diagrams illustrate the decision process for optimization and the steric mechanism.

Caption: Decision tree for troubleshooting low yields based on reaction mechanism and steric bottlenecks.

Caption: Mechanistic view of how solvent choice overcomes the steric and electronic "shield" of the OCF3 group.

Handling & Stability Warnings

• Volatility: 2-(Trifluoromethoxy)benzyl mercaptan has a distinct, pungent odor and is moderately volatile. Always handle in a well-ventilated fume hood.

• Oxidation: While the electron-withdrawing OCF3 group slightly stabilizes the thiol against air oxidation compared to methoxy-benzyl mercaptan, it will still form disulfides over time.

  • Storage: Store under Argon/Nitrogen at 2-8°C.

  • Rescue: If your starting material contains disulfide (checked via LCMS), treat with DTT (Dithiothreitol) or Triphenylphosphine/Water in THF to reduce it back to the free thiol before starting your reaction.

References

• The Orthogonal Conformation of OCF3: Leroux, F. R., Manteau, B., Jaenicke, J. P., & Mathieu, M. (2018).[1][3] The Trifluoromethoxy Group: Properties and Synthetic Applications. Chemical Reviews. (Discusses the hyperconjugation

  and steric parameters).
• Steric Parameters of OCF3: Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Establishes OCF3 size Isopropyl).

• Pd-Catalyzed C-S Coupling (Monophosphine Strategy): Fernández-Rodríguez, M. A., Shen, Q., & Hartwig, J. F. (2006). Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols. Journal of the American Chemical Society.

• Pd-Catalyzed C-S Coupling (Ligand Effects): Murata, M., & Buchwald, S. L. (2004).[4] A General and Efficient Method for the Palladium-Catalyzed Cross-Coupling of Thiols and Secondary Phosphines. Tetrahedron.

Sources

• 1. Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent Development of Catalytic Trifluoromethoxylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines [organic-chemistry.org]

handling stench and safety for [2-(Trifluoromethoxy)phenyl]methanethiol

Technical Support Center: [2-(Trifluoromethoxy)phenyl]methanethiol

A Guide to Stench Mitigation and Safe Laboratory Handling

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and properties of [2-(Trifluoromethoxy)phenyl]methanethiol and related volatile thiols.

Q1: Why does [2-(Trifluoromethoxy)phenyl]methanethiol have such an overpowering and unpleasant odor?

A1: The intense stench is a hallmark of the thiol chemical class, characterized by the presence of a sulfhydryl (-SH) group.[1][2] The human olfactory system is exceptionally sensitive to these organosulfur compounds, capable of detecting them at concentrations in the parts per billion (ppb) range.[1][3][4] This evolutionary sensitivity serves as a natural warning system, as many naturally occurring thiols are associated with decay or danger. While methane itself is odorless, thiols are famously added to natural gas to alert users to leaks.[2][5]

Q2: What are the primary health and safety concerns associated with this compound?

A2: Beyond the offensive odor, exposure to [2-(Trifluoromethoxy)phenyl]methanethiol and similar volatile thiols can pose health risks. Acute exposure may lead to headaches, nausea, dizziness, and irritation of the eyes, skin, and respiratory tract.[1][6][7] While the odor itself can cause discomfort, it is crucial to prevent exposure to higher concentrations which can be toxic.[8] Always consult the specific Safety Data Sheet (SDS) for detailed toxicological information.[8]

Q3: What is the minimum required Personal Protective Equipment (PPE) for handling this thiol?

A3: A comprehensive PPE strategy is non-negotiable. The minimum requirements for working in a laboratory with this compound include a lab coat, chemical-resistant gloves (such as nitrile), and ANSI Z87.1-compliant safety goggles.[9][10] Given the potential for splashes, a face shield worn over safety goggles is highly recommended, especially when handling larger quantities.[9] All PPE should be removed before exiting the laboratory to prevent cross-contamination.

Q4: How should [2-(Trifluoromethoxy)phenyl]methanethiol be stored to ensure stability and safety?

A4: Proper storage is critical for both safety and chemical integrity. The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[11] To prevent oxidation of the thiol group to a disulfide, which can occur with exposure to air, storing under an inert atmosphere (e.g., nitrogen or argon) is best practice.[12][13]

Troubleshooting Guide: Odor and Spill Management

This section provides solutions to specific issues that may arise during experimentation.

Problem	Root Cause Analysis	Troubleshooting & Optimization Steps
Persistent "rotten cabbage" or gas-like smell in the lab after the experiment is finished.	1. Contaminated glassware or equipment.2. Improperly sealed waste containers.3. Ineffective fume hood exhaust or contaminated ductwork.4. Trace amounts adsorbed onto lab surfaces or PPE.	1. Decontaminate All Surfaces: Immediately submerge all glassware and equipment in a freshly prepared bleach bath for at least 14-24 hours.[2][14] Wipe down all surfaces within the fume hood with a bleach solution.2. Secure Waste: Ensure all thiol-containing waste is in a tightly sealed, clearly labeled hazardous waste container.[2] If odors persist, double-bag the waste container.3. Fume Hood Purge: Leave the fume hood running for an extended period after the experiment to ensure all volatile residues are exhausted.
A strong thiol odor is generated during reaction work-up (e.g., rotary evaporation).	Volatile thiols are being drawn into the vacuum system and released into the lab or building exhaust.	1. Implement Traps: ALWAYS use a cold trap (e.g., dry ice/acetone) between your apparatus and the vacuum source to condense volatile compounds.[2]2. Use a Bleach Scrubber: For maximum odor control, vent the vacuum pump's exhaust through a bleach trap to oxidize any remaining thiol vapors before they are released.[14][15] Ensure the setup includes an empty safety flask to prevent backflow of bleach into the pump.[2]
A small liquid spill (<5 mL) occurs inside the chemical fume hood.	Accidental mishandling during transfer.	1. Contain the Spill: Use an inert absorbent material like vermiculite or sand to soak up the liquid.[13][16] Do NOT use combustible materials like paper towels initially.2. Neutralize: Carefully cover the absorbent material with a commercial bleach solution and let it sit for at least one hour to oxidize the thiol.3. Clean-Up: Wearing appropriate PPE, collect the neutralized material into a designated hazardous waste container.[2] Wipe the area clean with soap and water.4. Report: Inform your lab supervisor and EH&S department of the spill, following institutional protocols.[2]

Experimental Protocols

These protocols provide step-by-step methodologies for critical handling procedures. The causality behind each step is explained to foster a deeper understanding of the safety measures.

Protocol 1: Safe Weighing and Liquid Transfer

Causality: This protocol is designed to prevent the release of vapors and avoid direct contact with the chemical. Every step minimizes the interface between the thiol and the laboratory atmosphere.

• Preparation: Don appropriate PPE (lab coat, goggles, face shield, nitrile gloves).[9] Prepare a bleach bath within the fume hood for immediate decontamination of used equipment.[14][17]

• Fume Hood Operation: All handling of the stock bottle and transfers must occur inside a certified chemical fume hood with the sash positioned as low as is practical.[2]

• Weighing: If weighing is required, tare a sealed vial. Transfer an approximate amount of the thiol into the vial inside the fume hood, seal it, and then weigh it outside the hood. Adjust the amount as needed by returning the sealed vial to the hood for additions or removals. This prevents contamination of the analytical balance.

• Liquid Transfer: Never pour or use an open pipette for transferring volatile thiols.[2] Use a syringe or cannula for liquid transfers between sealed containers (e.g., from a Sure/Seal™ bottle to a reaction flask).[2] This technique is standard for air-sensitive reagents and is perfectly adapted to contain potent odors.

• Immediate Decontamination: As soon as a syringe or other piece of equipment is used, rinse it with a small amount of a compatible solvent (in the hood) and then place it directly into the prepared bleach bath.[14]

Protocol 2: Thiol Waste Neutralization and Disposal

Causality: Thiol waste cannot be disposed of directly due to its hazardous nature and overwhelming stench. Oxidation with sodium hypochlorite (bleach) converts the volatile, odorous thiol into less volatile and less odorous sulfoxides or sulfonic acids, which can be more safely managed as hazardous waste.[2][15]

• Prepare a Bleach Bath: In a designated plastic container inside a fume hood, prepare a 1:1 mixture of commercial bleach and water.[14][17] The container should be large enough to fully submerge glassware and labeled "Thiol Waste Decontamination."

• Glassware Decontamination: Immediately after use, place all contaminated glassware (flasks, beakers, syringes, etc.) into the bleach bath.[14] Allow items to soak for a minimum of 14-24 hours to ensure complete oxidation.[2][14]

• Liquid Waste: Collect all aqueous and organic waste streams containing thiols into separate, clearly labeled hazardous waste containers. Inform your institution's environmental health and safety (EH&S) office that the waste contains thiols.[14]

• Solid Waste: All contaminated solid waste (gloves, absorbent pads, septa) should be sealed in a zip-lock bag to contain the odor.[2] This bag should then be placed in a wide-mouth plastic jar or other sealable container, labeled as hazardous waste containing thiols, and disposed of according to institutional guidelines.[2]

Visual Workflows and Diagrams

Workflow for Safe Handling of Volatile Thiols

This diagram outlines the complete experimental cycle, emphasizing critical safety and odor control checkpoints.

Caption: End-to-end workflow for handling volatile thiols.

Decision Tree for Emergency Spill Response

This flowchart provides a logical sequence of actions in the event of a spill.

Caption: Decision-making guide for chemical spills.

References

• Technical Support Center: Managing Volatile Thiol Odors in the Labor
• Stench Chemicals (thiols) SOP. University of Minnesota.
• SAFETY D
• Report for Phenyl Mercaptan. CAMEO Chemicals, NOAA.
• Handling thiols in the lab. Reddit r/chemistry.
• How to Work with Thiols-General SOP. Not Voodoo.
• Standard Operation Procedure for Disposal of Unknown Thiols. Unknown Source.
• Standard Operating Procedures for Using Stench Chemicals. UCLA Department of Chemistry and Biochemistry.
• Hazardous Substance Fact Sheet: 1-Propanethiol. New Jersey Department of Health.
• Personal Protective Equipment Requirements for Laboratories. University of Florida Environmental Health and Safety.
• How to Work with Thiols-General SOP. University of Rochester Department of Chemistry.
• Chemical Safety: Personal Protective Equipment. University of California, Santa Cruz.
• Material Safety Data Sheet - 2-(Trifluoromethyl)benzenethiol, 95+%. Cole-Parmer.
• SAFETY DATA SHEET: 2-Phenylethanethiol. Thermo Fisher Scientific.
• SAFETY D
• SAFETY DATA SHEET: [4-(Trifluoromethoxy)phenyl]methanethiol. Fisher Scientific.
• Methanethiol. Wikipedia.
• Methanethiol | CH3SH | CID 878. PubChem.
• A stench from the French.

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• 2. faculty.washington.edu [faculty.washington.edu]
• 3. Methanethiol - Wikipedia [en.wikipedia.org]
• 4. Methanethiol | CH3SH | CID 878 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A stench from the French | Soundbite | RSC Education [edu.rsc.org]
• 6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. nj.gov [nj.gov]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 11. fishersci.com [fishersci.com]
• 12. reddit.com [reddit.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. chem.rochester.edu [chem.rochester.edu]
• 15. chemistry.mtu.edu [chemistry.mtu.edu]
• 16. assets.thermofisher.cn [assets.thermofisher.cn]
• 17. How To [chem.rochester.edu]

minimizing oxidation of [2-(Trifluoromethoxy)phenyl]methanethiol during workup

Technical Support Center: [2-(Trifluoromethoxy)phenyl]methanethiol

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Oxidation During Workup

Welcome to the technical support center for [2-(Trifluoromethoxy)phenyl]methanethiol. This guide provides in-depth troubleshooting advice and detailed protocols to address a critical challenge encountered during its use: oxidation. The thiol moiety is highly susceptible to oxidation, primarily forming the corresponding disulfide, which can complicate purification, reduce yields, and compromise the integrity of subsequent reactions. This document is structured to provide both fundamental understanding and practical, actionable solutions.

Frequently Asked Questions: First Principles of Thiol Oxidation

Q1: What is the primary oxidation product of [2-(Trifluoromethoxy)phenyl]methanethiol and why does it form?

The primary and most common oxidation product is the disulfide, bis[2-(trifluoromethoxy)phenyl]methyl disulfide. This occurs when two molecules of the thiol undergo a coupling reaction, forming a sulfur-sulfur bond with the loss of two protons and two electrons.[1][2] This process is a type of oxidative-reduction (redox) reaction.[1] The general mechanism involves the deprotonation of the thiol (-SH) to the more reactive thiolate anion (-S⁻), which is then oxidized.[3][4][5]

Q2: What factors accelerate the oxidation of this thiol during workup?

Several factors common to standard aqueous workups can significantly accelerate the oxidation of thiols:

• Presence of Oxygen: Dissolved atmospheric oxygen is the most common culprit.[6][7] The oxidation process often involves oxygen as the terminal electron acceptor.

• Basic pH: A higher pH (typically > 7.5-8) increases the concentration of the highly nucleophilic thiolate anion (-S⁻).[3][4] This deprotonated form is much more susceptible to oxidation than the protonated thiol (-SH).[3][5][7]

• Metal Ions: Trace amounts of divalent and trivalent metal ions, such as Cu²⁺, Fe³⁺, and Zn²⁺, can act as catalysts for thiol oxidation.[7][8][9] These can be introduced from reagents, glassware, or starting materials.

• Light: Some photochemical transformations can promote oxidation, especially in the presence of sensitizers.[8][9]

Q3: How does the 2-(trifluoromethoxy)phenyl group influence the thiol's reactivity?

The trifluoromethoxy (-OCF₃) group is strongly electron-withdrawing and highly lipophilic.[10][11]

• Electronic Effect: The electron-withdrawing nature of the -OCF₃ group increases the acidity (lowers the pKa) of the thiol proton compared to an unsubstituted benzylthiol. This means the reactive thiolate anion can form at a lower pH.

• Lipophilicity: This group increases the molecule's overall lipophilicity, which can be advantageous for extraction into organic solvents but doesn't inherently protect the thiol group.[11][12] The primary concern remains the inherent reactivity of the thiol group itself.

Troubleshooting Guide: Common Scenarios & Solutions

This section addresses specific issues you might encounter during your experiments.

Scenario 1: "After my aqueous workup, TLC analysis shows a new, less-polar spot that I suspect is the disulfide. How can I confirm this and prevent its formation?"

• Diagnosis: The disulfide is significantly less polar than the corresponding thiol because the polar S-H bond is replaced by a nonpolar S-S bond. This results in a higher Rf value on silica gel TLC. You can confirm its identity by taking a small sample of your starting thiol, dissolving it in a suitable solvent, adding a drop of dilute hydrogen peroxide or exposing it to air with a trace of base (like triethylamine), and spotting this on the same TLC plate. The spot generated should match your impurity.

• Solution: The Inert Workup Protocol. The most robust solution is to prevent contact with oxygen. This involves using degassed solvents for all workup steps (extraction, washing) and maintaining an inert atmosphere (Nitrogen or Argon) over the separatory funnel.

  • Key Insight: Oxygen is pervasive. Simply running the reaction under nitrogen is often not enough, as the workup phase introduces significant oxygen exposure.[6] Degassing all aqueous and organic solutions used in the workup is critical.[7][13]

Scenario 2: "My reaction is performed under argon, but I still observe significant disulfide formation after extraction. Where is the oxygen coming from?"

• Diagnosis: Oxygen can be introduced from multiple sources during the workup:

  • Non-degassed solvents: The water, brine, and organic solvent used for extraction contain significant amounts of dissolved oxygen.

  • Atmosphere during transfer: Pouring the reaction mixture into the separatory funnel introduces air.

  • Vigorous shaking: Shaking a separatory funnel that is not properly flushed with inert gas increases the surface area between the liquid and the trapped air, accelerating oxidation.

• Solution: Rigorous Degassing and Handling.

  • Solvent Degassing: Before starting the workup, vigorously bubble argon or nitrogen through all your workup liquids (DI water, brine, organic solvent) for at least 15-30 minutes.[13][14] For the most sensitive applications, a "freeze-pump-thaw" cycle is the most effective method.[6][15]

  • Inert Transfer: Use a cannula to transfer the reaction mixture to a separatory funnel that has been flushed with inert gas. Maintain a positive pressure of inert gas via a balloon or a gas line connected to the top of the funnel (with a needle as a vent).

Scenario 3: "My compound is sensitive to acidic and basic conditions. How can I control the pH during workup to minimize oxidation?"

• Diagnosis: As discussed, basic conditions deprotonate the thiol, making it highly susceptible to oxidation.[3][4] While acidic conditions favor the protonated thiol, which is less reactive towards oxidation, your compound may not be stable.[8][9]

• Solution: Buffered Washes at Neutral or Slightly Acidic pH.

  • Work at a pH between 6.0 and 7.0.[7] This maintains the thiol in its less reactive protonated state without introducing strongly acidic conditions.

  • Use a degassed phosphate buffer (e.g., 0.1 M, pH 7.0) or a very dilute, degassed solution of NH₄Cl for your aqueous washes instead of plain deionized water or sodium bicarbonate.

Scenario 4: "I suspect trace metals are catalyzing the oxidation. How can I mitigate this?"

• Diagnosis: Metal-catalyzed oxidation is a common issue. If you notice that oxidation is inconsistent between batches, it could point to trace metal contamination.

• Solution: Use a Chelating Agent.

  • Add a small amount of Ethylenediaminetetraacetic acid (EDTA) to your aqueous wash solutions (e.g., a 1-5 mM final concentration).[7]

  • EDTA is a hexadentate ligand that forms very stable, water-soluble complexes with most problematic metal ions, effectively sequestering them and preventing them from participating in redox cycling.[16][17]

Detailed Experimental Protocols

Protocol 1: Degassing Solvents by Inert Gas Sparging

• Pour the solvent or aqueous solution (e.g., deionized water, brine) into a flask with a sidearm or a standard round-bottom flask fitted with a septum.

• Insert a long needle or glass pipette connected to a nitrogen or argon line, ensuring the tip is submerged well below the liquid surface.

• Insert a second, shorter needle through the septum to act as a vent.

• Bubble the inert gas through the liquid at a vigorous rate for 15-30 minutes.[13]

• Once degassed, remove the long needle while maintaining a positive pressure of inert gas through the vent needle (which can now be connected to a balloon). Store the degassed solvent under an inert atmosphere until use.

Protocol 2: Standard Inert Atmosphere Aqueous Workup

• Preparation: Ensure all organic and aqueous solutions for the workup have been thoroughly degassed using Protocol 1.

• Apparatus Setup: Clamp a separatory funnel and flush it with nitrogen or argon for several minutes. Close the stopcock and replace the stopper with a rubber septum. Attach a balloon filled with inert gas to a needle and insert it through the septum to maintain a positive pressure.

• Quenching & Transfer: Quench the reaction mixture as required by your specific procedure. Transfer the quenched mixture to the prepared separatory funnel via a cannula.

• Extraction: Add the degassed organic solvent via cannula. Gently swirl or invert the funnel to mix the layers. Avoid vigorous shaking which can introduce issues even in a closed system.

• Separation & Washes: Allow the layers to separate. Drain the lower layer via the stopcock. Add subsequent degassed wash solutions (e.g., degassed water, degassed brine) via cannula and repeat the gentle mixing and separation.

• Drying & Concentration: Transfer the final organic layer to a flask containing a drying agent (e.g., Na₂SO₄ or MgSO₄) under an inert atmosphere. Once dry, filter and concentrate the solution using a rotary evaporator.

Protocol 3: Workup with a Reducing Agent

In cases where some disulfide formation is unavoidable, a mild reducing agent can be added to the workup to revert the disulfide back to the thiol.

• Perform the initial aqueous wash as described in Protocol 2.

• For the second wash, use a freshly prepared, degassed aqueous solution of a mild reducing agent. Note: This is an advanced technique and the choice of reductant is critical. A very dilute solution of sodium borohydride (NaBH₄) or sodium bisulfite (NaHSO₃) can be effective.

• Caution: The chosen reducing agent must not affect other functional groups in your molecule. Compatibility must be verified.

• Follow this with at least two washes with degassed brine to remove any remaining reducing agent.

• Dry and concentrate the organic layer as usual.

Data Summary: Choosing Your Workup Strategy

Strategy	Primary Target	Pros	Cons	Recommended For
Inert Atmosphere Workup	Oxygen	Highly effective, universal applicability	Requires specialized handling (Schlenk line, cannulas)	All reactions involving [2-(Trifluoromethoxy)phenyl]methanethiol
pH Control (pH 6-7)	Thiolate Formation	Simple to implement, reduces oxidation rate	May not be sufficient on its own	Reactions where basic washes must be avoided
Addition of EDTA	Metal Catalysis	Effectively removes trace metal catalysis, inexpensive	Does not prevent non-catalyzed oxidation	When inconsistent oxidation is observed or metal-containing reagents are used
Reducing Agent Wash	Disulfide Reversal	Can "rescue" material that has already oxidized	Risk of reducing other functional groups; requires careful screening	Salvage operations where oxidation has already occurred

References

• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC. (n.d.). Retrieved February 10, 2026, from [Link]

• Reaction mechanism of thiol to disulfide oxidation under basic conditions?. (2019, October 29). Chemistry Stack Exchange. Retrieved February 10, 2026, from [Link]

• General mechanisms for thiol–disulfide exchange via direct substitution... - ResearchGate. (n.d.). Retrieved February 10, 2026, from [Link]

• Thiol Oxidation Definition - Organic Chemistry Key Term - Fiveable. (2025, September 15). Fiveable. Retrieved February 10, 2026, from [Link]

• Effect of Fluorination on Thiol Reactivity: Reaction of 4,4,4-Trifluorobutanethiol on Mo(110). (1996, April 1). ACS Publications. Retrieved February 10, 2026, from [Link]

• 15.7: Redox Reactions of Thiols and Disulfides - Chemistry LibreTexts. (2022, July 20). Chemistry LibreTexts. Retrieved February 10, 2026, from [Link]

• Reagents & Solvents: How to Work with Thiols - Department of Chemistry : University of Rochester. (n.d.). University of Rochester. Retrieved February 10, 2026, from [Link]

• Aquatic indirect photochemical transformations of natural peptidic thiols: impact of thiol properties, solution pH, solution salinity and metal ions - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved February 10, 2026, from [Link]

• Aquatic indirect photochemical transformations of natural peptidic thiols - RSC Publishing. (2017, October 19). Royal Society of Chemistry. Retrieved February 10, 2026, from [Link]

• Chem 1140; Techniques for Handling Air-Sensitive Compounds - Wipf Group. (n.d.). University of Pittsburgh. Retrieved February 10, 2026, from [Link]

• Degassing solvents - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 10, 2026, from [Link]

• Molecular basis of the mechanism of thiol oxidation by hydrogen peroxide in aqueous solution: challenging the SN2 paradigm - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• How To: Degas Solvents - Department of Chemistry - University of Rochester. (n.d.). University of Rochester. Retrieved February 10, 2026, from [Link]

• Degassing - Wikipedia. (n.d.). Wikipedia. Retrieved February 10, 2026, from [Link]

• Dithiothreitol - Wikipedia. (n.d.). Wikipedia. Retrieved February 10, 2026, from [Link]

• Aqueous workup Definition - Organic Chemistry II Key Term - Fiveable. (2025, September 15). Fiveable. Retrieved February 10, 2026, from [Link]

• Thiol Handling : r/Chempros - Reddit. (2024, May 23). Reddit. Retrieved February 10, 2026, from [Link]

• Theory of Aqueous Workup - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 10, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. (2025, July 18). MDPI. Retrieved February 10, 2026, from [Link]

• Reverse thiol trapping approach to assess the thiol status of metal-binding mitochondrial proteins - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Di- and Trifluoromethyl(thiol)ations - Ruhr-Universität Bochum. (2021, August 10). Ruhr-Universität Bochum. Retrieved February 10, 2026, from [Link]

• How 3-(Trifluoromethyl)thiophenol Drives Innovation in Fluorinated Chemistry - NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 24). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 10, 2026, from [Link]

• How to avoid oxidation of thiol, which has been previously reduced from disulfide, and consequently react it with a maleimide moiety? | ResearchGate. (2021, May 9). ResearchGate. Retrieved February 10, 2026, from [Link]

• Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. (2015, May 19). Bentham Science. Retrieved February 10, 2026, from [Link]

• Analysis of Synthesis of Heavy Metal Chelating Agent with Four Chelating Groups. (n.d.). Retrieved February 10, 2026, from [Link]

• About Workup - University of Rochester. (n.d.). University of Rochester. Retrieved February 10, 2026, from [Link]

• Evaluating spectra, thermodynamic and kinetic parameters of the complexation reaction of organic compound or chelation therapy drug with some heavy metal pollutants. (2022, January 15). Retrieved February 10, 2026, from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved February 10, 2026, from [Link]

• Faster and Greener Chemical Reaction Workup Using Silicone Elastomer-Coated Glass Powders - PMC. (2018, June 21). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• organic chelating agents: Topics by Science.gov. (n.d.). Science.gov. Retrieved February 10, 2026, from [Link]

• Chelating Extractants for Metals - MDPI. (2022, July 28). MDPI. Retrieved February 10, 2026, from [Link]

• Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method - MDPI. (2022, January 10). MDPI. Retrieved February 10, 2026, from [Link]

• Highly ortho-Selective Trifluoromethylthiolation Reactions using a Ligand Exchange Strategy. (2014, August 1). Angewandte Chemie. Retrieved February 10, 2026, from [Link]

• Effects of Methanethiol on the Biological Oxidation of Sulfide at Natron-Alkaline Conditions. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]

• 1,2-Oxidative Trifluoromethylation of Olefin with Ag(O2CCF2SO2F) and O2: Synthesis of α-Trifluoromethyl Ketones - MDPI. (2024, November 27). MDPI. Retrieved February 10, 2026, from [Link]

• 1,2-Oxidative Trifluoromethylation of Olefin with Ag(O2CCF2SO2F) and O2: Synthesis of - Semantic Scholar. (2024, November 27). Semantic Scholar. Retrieved February 10, 2026, from [Link]

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Technical Support Center: Optimization of Sterically Hindered Ortho-Substituted Thiols

Welcome to the Advanced Synthesis Support Module. Topic: Accelerating Reaction Kinetics for Sterically Encumbered Thiol Nucleophiles. Ticket ID: ORTHO-SH-OPT-001

The Diagnostic Core: Why is your reaction slow?

Before altering conditions, you must diagnose the specific kinetic barrier. Ortho-substituted thiols (e.g., 2,6-dimethylbenzenethiol) face the "Ortho-Wall"—a dual challenge of steric shielding and catalyst poisoning.

The "Ortho-Wall" Phenomenon:

• Nucleophilic Approach Vector: The ortho-methyl groups create a high steric cone angle around the sulfur atom, physically blocking the trajectory required for SNAr attack or Transmetallation (in Pd-catalysis).

• Catalyst Poisoning: Thiolates are strong σ-donors. In metal-catalyzed cross-coupling, they often displace phosphine ligands, forming stable, unreactive [Pd(SR)₂]ₙ resting states (bridging thiolates) rather than participating in the catalytic cycle.

Method Selection Flowchart

Use this logic gate to select the correct optimization pathway.

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on electrophile electronics.

Protocol A: Palladium-Catalyzed C–S Coupling (The "Gold Standard")

Applicability: Unactivated aryl halides coupled with hindered thiols (e.g., 2,6-dimethylbenzenethiol). The Fix: Use a ligand with a wide bite angle (Xantphos) or extreme bulk (BrettPhos) to prevent the formation of unreactive Pd-thiolate resting states.

Optimized Protocol

Component	Standard Condition	Optimized for Hindered Thiols	Why? (The Science)
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ (2-5 mol%)	Pd(0) sources like Pd₂dba₃ can contain coordinating dba that slows the reaction. Pd(OAc)₂ generates active species faster.
Ligand	dppf / BINAP	Xantphos (2-5 mol%)	Xantphos has a wide bite angle (111°), which forces reductive elimination—often the rate-determining step for bulky substrates [1].
Base	NaOtBu	Cs₂CO₃ or K₃PO₄	Weaker, soluble bases in dioxane often prevent side reactions. However, if the thiol is extremely bulky, NaOtBu is required to force deprotonation.
Solvent	Toluene	1,4-Dioxane or Toluene	Dioxane (degassed) allows higher reflux temperatures (100°C+) necessary to overcome the steric activation energy barrier.

Step-by-Step Workflow:

• Degassing (Critical): Sparge 1,4-dioxane with Argon for 20 minutes. Oxygen promotes disulfide formation (dimerization), which consumes your nucleophile.

• Pre-complexation: In a glovebox or under Argon, mix Pd(OAc)₂ and Xantphos in the solvent and stir for 5 mins to form the active L-Pd-OAc species.

• Addition: Add the aryl halide (1.0 equiv), the hindered thiol (1.2 equiv), and Cs₂CO₃ (2.0 equiv).

• Heat: Seal the vial and heat to 100–110°C .

• Monitoring: Monitor via HPLC/GC. If conversion stalls at 50%, add a second portion of catalyst (1 mol%)—the active catalyst may have precipitated as Pd-black.

Protocol B: Microwave-Assisted SNAr (Metal-Free)

Applicability: Activated aryl halides (e.g., o-nitro, p-nitro, p-CN) where steric hindrance slows the thermal reaction to >24 hours.

The Fix: Dipolar aprotic acceleration combined with microwave dielectric heating.

Step-by-Step Workflow:

• Solvent Switch: Do not use THF. Use DMSO or NMP . These solvents solvate the cation (e.g., K⁺), leaving the thiolate anion "naked" and significantly more nucleophilic [2].

• Stoichiometry: Use 1.5 equiv of thiol and 2.0 equiv of K₂CO₃.

• Irradiation:

  • Set Microwave Reactor to 140°C .

  • Ramp time: 2 min.

  • Hold time: 10–20 min .

  • Note: Thermal heating would take 12–24 hours for the same conversion.

• Workup: Pour into water and extract. (DMSO requires extensive water washing to remove).

Troubleshooting Guide (FAQ)

Q1: My reaction turns black immediately and yields are low. What happened?

• Diagnosis: "Pd-Black" precipitation. The catalyst decomposed before entering the cycle.

• Solution: Your ligand-to-metal ratio is off, or the thiol displaced the ligand.

  • Fix: Increase Ligand:Pd ratio to 1.5:1 or 2:1.

  • Fix: Switch to Pd-PEPPSI-IPent . This precatalyst is stabilized by NHC ligands which are far more resistant to displacement by thiols than phosphines are.

Q2: I see 100% consumption of the thiol but 0% product. I see a new peak in the LCMS.

• Diagnosis: Disulfide formation (Oxidative Dimerization). The thiol reacted with itself (2 R-SH → R-S-S-R) instead of the aryl halide.

• Solution:

  • Strict exclusion of air (Schlenk line or Glovebox).

  • Add a reducing agent? No. Reducing agents (like DTT) will compete. Instead, add the thiol slowly (syringe pump) to keep its concentration low relative to the metal catalyst, favoring the cross-coupling over dimerization.

Q3: The reaction works for thiophenol but fails for 2,6-dimethylthiophenol.

• Diagnosis: The "Cone Angle" failure. The 2,6-methyl groups prevent the sulfur from approaching the Pd center.

• Solution: You need a "slender" but electron-rich ligand, or a ligand that creates a very open pocket.

  • Try:Josiphos (CyPF-tBu) or Q-Phos . These ligands are specialized for forming bonds with sterically congested centers [3].

Mechanistic Visualization

Understanding the steric clash is vital for ligand selection.

Figure 2: Steric comparison. Standard ligands (left) are crowded by the bulky thiol. Wide-bite angle ligands (right) pull back the phosphine bulk, opening an approach vector for the hindered sulfur.

References

• Fernández-Rodríguez, M. A., & Hartwig, J. F. (2009). A General and Long-Lived Catalyst for the Palladium-Catalyzed Coupling of Aryl Halides with Thiols. Journal of Organic Chemistry.

• Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution. Chemical Reviews. (Foundational text on dipolar aprotic acceleration in SNAr).

• Shelby, Q., Kataoka, N., Mann, G., & Hartwig, J. (2000). Unusual in Situ Ligand Modification to Generate a Catalyst for Room Temperature Aromatic C−S Bond Formation. Journal of the American Chemical Society.

stability of [2-(Trifluoromethoxy)phenyl]methanethiol under basic conditions

Introduction

Welcome to the technical support guide for [2-(Trifluoromethoxy)phenyl]methanethiol. This document is intended for researchers, scientists, and professionals in drug development who are utilizing this versatile yet sensitive reagent in their synthetic workflows. Our goal is to provide you with in-depth troubleshooting advice and frequently asked questions to ensure the stability and successful application of this compound in your experiments. The unique combination of a thiol and a trifluoromethoxy group on an aromatic ring presents specific challenges, particularly concerning its stability under basic conditions. This guide is structured to address these challenges head-on, offering explanations grounded in chemical principles and practical, field-tested solutions.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with [2-(Trifluoromethoxy)phenyl]methanethiol, particularly when basic conditions are employed.

Issue 1: Low or No Yield in Thiolation Reactions Under Basic Conditions

Question: I am attempting a nucleophilic substitution reaction using [2-(Trifluoromethoxy)phenyl]methanethiol and a strong base like sodium hydride (NaH) to generate the thiolate, but I am observing very low to no yield of my desired product. What could be the cause?

Answer:

The primary suspect in this scenario is the degradation of your thiol starting material due to oxidative dimerization. Here's a breakdown of the likely cause and steps to mitigate the issue:

Causality: Thiols are acidic and readily deprotonated by bases to form thiolate anions.[1][2] These thiolates are potent nucleophiles but are also highly susceptible to oxidation, especially in the presence of atmospheric oxygen.[1][3] The oxidation product is the corresponding disulfide, bis[2-(trifluoromethoxy)phenyl] disulfide. This dimerization consumes your active nucleophile, leading to a significant drop in the yield of your intended product. The reaction is particularly favorable at higher pH values where the concentration of the more reactive thiolate anion is higher.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Detailed Protocol for Mitigation:

• Ensure Reagent Purity: Before starting, verify the purity of your [2-(Trifluoromethoxy)phenyl]methanethiol. If it has been stored for a long time, consider purifying it by distillation or column chromatography.

• Rigorous Exclusion of Oxygen: The most critical step is to maintain an inert atmosphere.

  • Use Schlenk Techniques or a Glovebox: Conduct the reaction in a glovebox or using Schlenk line techniques to handle air-sensitive reagents.[4]

  • Degas Solvents: Thoroughly degas all solvents (e.g., by three freeze-pump-thaw cycles or by sparging with argon or nitrogen for at least 30 minutes).

• Controlled Addition of Base: Instead of adding the thiol to a pre-formed solution of the base, consider adding the base portion-wise to the solution of the thiol and your electrophile at a low temperature (e.g., 0 °C or -78 °C). This keeps the instantaneous concentration of the highly reactive thiolate low.

• Alternative Base Selection: If possible, consider using a weaker base that is still capable of deprotonating the thiol. The pKa of aromatic thiols is generally lower than that of aliphatic thiols, so a milder base might be sufficient.[1]

Issue 2: Formation of an Unknown, Insoluble White Precipitate

Question: During my reaction work-up, I'm observing an insoluble white precipitate that does not correspond to my expected product. What could this be?

Answer:

This precipitate is likely a metal thiolate, formed by the reaction of your thiol with metal ions.

Causality: Thiols, and especially thiolates, have a high affinity for and can form strong bonds with various metal ions.[1] This property is so pronounced that the term "mercaptan" is derived from the Latin mercurium captans, meaning "mercury capturing".[1] If your reaction or work-up involves exposure to metal salts (e.g., from reagents, spatulas, or certain chromatography stationary phases), you can form insoluble metal thiolates.

Troubleshooting Steps:

• Review Reagents and Equipment: Carefully check all reagents and equipment for potential sources of metal ion contamination.

• Use of Chelating Agents: During the work-up, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester any stray metal ions.

• Acidic Wash: An acidic wash (e.g., with dilute HCl) during the work-up can often protonate the thiolate and break up the metal complex, rendering it soluble.

Issue 3: Potential Degradation of the Trifluoromethoxy Group

Question: I am concerned about the stability of the trifluoromethoxy (-OCF3) group under the basic conditions of my reaction. Can this group be cleaved?

Answer:

The trifluoromethoxy group is generally considered robust and stable under a wide range of reaction conditions, including many basic conditions. However, under very harsh basic conditions (e.g., high temperatures in the presence of a strong base), cleavage of C-F bonds can occur, though this is not a common issue under standard synthetic protocols.[5]

Preventative Measures:

• Moderate Reaction Conditions: Whenever possible, use the mildest basic conditions that will effectively promote your desired reaction. This includes using the minimum necessary amount of base and keeping the reaction temperature as low as feasible.

• Monitor for Byproducts: If you suspect degradation, use analytical techniques such as 19F NMR or LC-MS to screen for the formation of byproducts that would indicate the cleavage of the trifluoromethoxy group.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for [2-(Trifluoromethoxy)phenyl]methanethiol under basic conditions?

A1: The most common degradation pathway is oxidation to the corresponding disulfide, bis[2-(trifluoromethoxy)phenyl] disulfide. This occurs via the deprotonation of the thiol to form a thiolate anion, which is then readily oxidized by atmospheric oxygen.[1][6]

Caption: Simplified thiol oxidation pathway under basic conditions.

Q2: What are the recommended storage conditions for [2-(Trifluoromethoxy)phenyl]methanethiol?

A2: To minimize oxidation, it is recommended to store [2-(Trifluoromethoxy)phenyl]methanethiol under an inert atmosphere (argon or nitrogen), in a tightly sealed container, and in a cool, dark place.[4][7] For long-term storage, refrigeration (2-8°C) is advisable.

Q3: Are there any specific safety precautions I should take when working with this compound?

A3: Yes. Like most thiols, [2-(Trifluoromethoxy)phenyl]methanethiol has a strong, unpleasant odor.[8][9] It is crucial to handle this compound in a well-ventilated fume hood.[10] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[11] All glassware that comes into contact with the thiol should be decontaminated by rinsing with a bleach solution to oxidize the residual thiol before washing.[8][10]

Q4: How can I monitor the stability of my [2-(Trifluoromethoxy)phenyl]methanethiol sample over time?

A4: The stability can be monitored using several analytical techniques:

• Thin-Layer Chromatography (TLC): Periodically run a TLC of your sample against a freshly opened or purified standard. The appearance of a new, less polar spot can indicate the formation of the disulfide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to detect the disappearance of the thiol proton (-SH) and the appearance of new aromatic signals corresponding to the disulfide.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for quantifying the purity of the thiol and identifying the disulfide dimer or other degradation products.

Summary of Stability under Basic Conditions

Condition	Stability Concern	Recommended Action
Presence of Base & Air	High risk of oxidation to disulfide	Use inert atmosphere techniques (glovebox or Schlenk line) and degassed solvents.
Presence of Metal Ions	Formation of insoluble metal thiolates	Use metal-free spatulas and consider an acidic wash or chelating agent during work-up.
Strong Base/High Temp	Potential for -OCF3 group cleavage (low risk)	Use mildest possible conditions and monitor for byproducts with 19F NMR or LC-MS.

Experimental Protocols

Protocol 1: General Procedure for Thiolate Generation and Nucleophilic Substitution under Inert Atmosphere

This protocol provides a general method for using [2-(Trifluoromethoxy)phenyl]methanethiol as a nucleophile under basic conditions while minimizing degradation.

• Apparatus Setup: Assemble your glassware (e.g., a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen/argon inlet, and a septum) and dry it thoroughly in an oven. Allow it to cool to room temperature under a stream of inert gas.

• Reagent Preparation: In the reaction flask, dissolve [2-(Trifluoromethoxy)phenyl]methanethiol and your electrophile in a suitable, freshly degassed anhydrous solvent (e.g., THF, DMF).

• Inert Atmosphere: Place the flask under a positive pressure of nitrogen or argon.

• Cooling: Cool the reaction mixture to an appropriate temperature (e.g., 0 °C or -78 °C) using an ice bath or a dry ice/acetone bath.

• Base Addition: Slowly add a solution or suspension of the base (e.g., NaH in mineral oil, or a solution of LDA) to the reaction mixture via a syringe through the septum. Monitor the reaction progress by TLC or LC-MS.

• Quenching and Work-up: Once the reaction is complete, quench it by slowly adding a proton source (e.g., saturated aqueous ammonium chloride solution) at low temperature. Proceed with a standard aqueous work-up and extraction.

Sources

• 1. Thiol - Wikipedia [en.wikipedia.org]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. BJOC - Carbon–carbon bond cleavage for Cu-mediated aromatic trifluoromethylations and pentafluoroethylations [beilstein-journals.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. chemscene.com [chemscene.com]
• 8. faculty.washington.edu [faculty.washington.edu]
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• 10. How To [chem.rochester.edu]
• 11. georganics.sk [georganics.sk]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Characterization of [2-(Trifluoromethoxy)phenyl]methanethiol

Executive Summary & Strategic Context

[2-(Trifluoromethoxy)phenyl]methanethiol (CAS: 183065-68-1) is a critical fluorinated building block used in the synthesis of bioactive scaffolds, particularly for modulating lipophilicity and metabolic stability in drug candidates.[1]

Characterizing this compound presents a specific challenge: distinguishing the free thiol from its oxidative impurity (the disulfide dimer) and its synthetic precursor (the benzyl bromide/chloride). Standard HPLC often struggles to resolve the thiol/disulfide pair without derivatization. 1H NMR spectroscopy is the superior definitive method for this analysis because it provides simultaneous structural confirmation and quantitative purity assessment without the need for external standards.

This guide details the specific spectral signatures required to validate the identity of [2-(Trifluoromethoxy)phenyl]methanethiol, contrasting it directly with its critical "alternatives"—the unreacted precursor and the oxidation byproduct.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and accurate integration, follow this optimized protocol. The choice of solvent and concentration is critical to observe the thiol proton coupling.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 10–15 mg of the analyte in 0.6 mL of CDCl₃ (Chloroform-d).

  • Note: Avoid DMSO-d₆ if possible for initial purity checks, as it can accelerate oxidative dimerization of thiols and broaden the SH signal due to hydrogen bonding.

  • Filtration: If the sample contains suspended solids (salts), filter through a small plug of glass wool directly into the NMR tube.

• Acquisition Parameters:

  • Pulse Sequence: Standard 1H proton pulse (e.g., zg30 on Bruker).

  • Relaxation Delay (D1): Set to ≥ 5 seconds .

    • Reasoning: The benzylic protons and aromatic protons have different T1 relaxation times. A longer delay ensures quantitative integration accuracy between the aromatic ring and the aliphatic chain.

  • Scans (NS): 16–32 scans are sufficient for this concentration.

• Processing:

  • Referencing: Calibrate the residual CHCl₃ peak to 7.26 ppm .

  • Integration: Integrate the aromatic region (expected 4H), the benzylic methylene (expected 2H), and the thiol proton (expected 1H).

Spectral Analysis & Comparison

The power of 1H NMR lies in its ability to differentiate the target thiol from its most common contaminants based on chemical shift (

) and multiplicity ( ).

Target Compound: [2-(Trifluoromethoxy)phenyl]methanethiol[1]

• Structure: An ortho-substituted benzyl mercaptan.[1]

• Key Feature: The electron-withdrawing trifluoromethoxy group (-OCF₃) shifts the benzylic protons downfield relative to unsubstituted benzyl mercaptan.[1]

Proton Group	Chemical Shift (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> )	Multiplicity	Integration	Coupling ( )	Diagnostic Note
Ar-H	7.20 – 7.50 ppm	Multiplet	4H	N/A	Complex pattern due to ortho-substitution.[1]
Ar-C_H_₂-SH	3.75 – 3.85 ppm	Doublet (d)	2H	~7–8 Hz	Critical Signal. Couples with SH.[1]
-S_H	1.80 – 2.00 ppm	Triplet (t)	1H	~7–8 Hz	Disappears with D₂O shake.[1]

Comparative Analysis: Thiol vs. Alternatives

The table below contrasts the target molecule with its precursor (Bromide) and its primary degradation product (Disulfide).

Compound	Benzylic (-CH₂-) Shift	Multiplicity	Thiol (-SH) Signal	Status
Target Thiol	~3.80 ppm	Doublet	Triplet (~1.9 ppm)	Product
Precursor (Bromide)	~4.60 ppm	Singlet	None	Impurity (Start Material)
Disulfide (Dimer)	~4.00 – 4.10 ppm	Singlet	None	Impurity (Oxidation)

Technical Insight: The shift from ~4.6 ppm (Bromide) to ~3.8 ppm (Thiol) confirms the substitution reaction. The appearance of a singlet around 4.0 ppm indicates oxidation. If your "doublet" at 3.8 ppm collapses to a singlet, check for fast exchange or trace base in the solvent.

Visualizing the Characterization Logic

The following diagrams illustrate the chemical pathways and the resulting spectral logic.

Figure 1: Synthesis & Degradation Pathway

Caption: Chemical relationship between the precursor, target thiol, and oxidative impurity, highlighting the diagnostic CH2 shift.

Figure 2: NMR Spectral Logic Flowchart

Caption: Decision tree for interpreting the benzylic methylene signal to determine sample composition.

Troubleshooting & Expert Tips

Issue: The Thiol Proton (-SH) is Missing or Broad

• Cause: Chemical exchange with trace water or acidic impurities in the CDCl₃.

• Solution:

  • Use fresh, anhydrous CDCl₃ (stored over molecular sieves or K₂CO₃).

  • Run the spectrum at a lower temperature (e.g., 273 K) to slow down the exchange rate.

  • Verification: Add a drop of D₂O to the tube and shake. If the signal at ~1.9 ppm disappears completely, it was the exchangeable SH proton.

Issue: Benzylic Signal is a Singlet, not a Doublet

• Cause: Fast proton exchange decoupling the CH₂ from the SH.

• Implication: This does not necessarily mean the product is wrong, but it hinders confirmation.

• Fix: Filter the solution through basic alumina (to remove acid traces) or use the D₂O shake test (the singlet will remain a singlet, but the SH peak vanishes).

References

• Sigma-Aldrich. 4-Fluorobenzyl mercaptan Product Analysis.[1] (Analogous spectral data for fluorinated benzyl mercaptans). Link

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7509, Benzyl mercaptan. (General reference for benzyl mercaptan shifts). Link[1]

• Beilstein Journal of Organic Chemistry. Cu-Mediated trifluoromethylation of benzyl methanesulfonates. (Reference for trifluoro-substituted benzyl group shifts). Link

• ChemicalBook. 2-(Trifluoromethyl)benzyl alcohol NMR Spectrum. (Comparison for ortho-substituted benzylic protons). Link

Sources

• 1. WO2015060373A1 - Quinazolinone and isoquinolinone derivative - Google Patents [patents.google.com]

A Comparative Guide to the ¹⁹F NMR Shifts of Ortho- vs. Para-Trifluoromethoxy Benzyl Mercaptans for Researchers and Drug Development Professionals

In the landscape of modern pharmaceutical and agrochemical research, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone of molecular design. The trifluoromethoxy (-OCF₃) group, in particular, has garnered significant attention for its ability to modulate key physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. Consequently, the precise characterization of molecules containing this moiety is paramount. Among the arsenal of analytical techniques, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as an exceptionally sensitive and informative tool. Its high natural abundance, spin quantum number of ½, and a wide chemical shift range make it ideal for the unambiguous identification and structural elucidation of fluorinated compounds.[1][2]

The Decisive Influence of Substituent Position on ¹⁹F NMR Chemical Shifts

The chemical shift of the ¹⁹F nucleus in a trifluoromethoxy group is exquisitely sensitive to the electronic environment of the aromatic ring to which it is attached. The position of other substituents on the ring dictates the extent of electron donation or withdrawal experienced by the -OCF₃ group, thereby influencing the shielding of the fluorine nuclei. This effect is a combination of through-bond (inductive and mesomeric) and through-space interactions.

The benzyl mercaptan group (-CH₂SH) is generally considered to be a weak electron-donating group through hyperconjugation and a weak electron-withdrawing group through induction. The interplay of these effects, and their positional dependence, will be the primary determinant of the difference in ¹⁹F NMR chemical shifts between the ortho and para isomers.

Predicted ¹⁹F NMR Chemical Shifts

Based on data from analogous substituted trifluoromethoxybenzenes and the known electronic effects of alkyl and sulfur-containing substituents, we can predict the relative ¹⁹F NMR chemical shifts for our target compounds.

Compound	Isomer Position	Predicted ¹⁹F Chemical Shift (ppm vs. CFCl₃)	Rationale
ortho-Trifluoromethoxy Benzyl Mercaptan	Ortho	More shielded (less negative value)	The ortho-CH₂SH group is expected to exert a net electron-donating effect through space and potentially through hyperconjugation, increasing the electron density around the -OCF₃ group and causing an upfield shift (to a less negative ppm value). Steric hindrance between the adjacent -CH₂SH and -OCF₃ groups may also influence the conformation and electronic environment.
para-Trifluoromethoxy Benzyl Mercaptan	Para	More deshielded (more negative value)	In the para position, the electron-donating resonance effect of the -CH₂SH group is more effectively transmitted to the -OCF₃ group. However, the opposing inductive effect of the sulfur atom will also be at play. For many weakly activating groups in the para position relative to a trifluoromethyl or trifluoromethoxy group, a net deshielding effect is observed. This results in a downfield shift (to a more negative ppm value) compared to the ortho isomer.

Note: These are predicted relative shifts. Absolute values can be influenced by solvent and concentration.

The Science Behind the Shift: Unpacking Electronic Effects

The difference in the ¹⁹F NMR chemical shifts between the ortho and para isomers can be rationalized by considering the dominant electronic interactions.

Diagram of Electronic Effects on ¹⁹F NMR Shifts

Caption: Electronic interactions influencing the ¹⁹F NMR shifts in ortho and para isomers.

• Inductive Effects: The electronegative sulfur and oxygen atoms in the -CH₂SH and -OCF₃ groups, respectively, exert an electron-withdrawing inductive effect (-I) through the sigma bonds of the benzene ring. This effect decreases with distance.

• Resonance (Mesomeric) Effects: The lone pair electrons on the oxygen of the -OCF₃ group can be delocalized into the aromatic pi-system, an electron-donating resonance effect (+M). The sulfur in the mercaptan can also participate in resonance, though generally to a lesser extent than oxygen.

• Through-Space Effects: In the ortho isomer, the proximity of the -CH₂SH and -OCF₃ groups can lead to through-space interactions. This can include van der Waals interactions and potentially weak hydrogen bonding between the thiol proton and a fluorine atom, which would influence the electronic environment and thus the chemical shift. Such through-space interactions are absent in the para isomer.

For the para-trifluoromethoxy benzyl mercaptan , the electronic effects are primarily transmitted through the aromatic ring. The net effect of the -CH₂SH group at the para position is a subtle interplay between its weak electron-donating hyperconjugation and the inductive pull of the sulfur atom. In many cases, for trifluoromethoxybenzene derivatives, substituents that are weak pi-donors and sigma-acceptors at the para position lead to a deshielding of the fluorine nuclei.

In contrast, for the ortho-trifluoromethoxy benzyl mercaptan , the through-space interactions become significant. The close proximity of the two substituents can lead to steric hindrance, which may force the -OCF₃ group into a conformation that alters its resonance interaction with the ring. Furthermore, direct electronic field effects from the -CH₂SH group can influence the shielding of the nearby fluorine atoms, often leading to an upfield shift.

Experimental Protocol for ¹⁹F NMR Spectroscopy

Acquiring high-quality ¹⁹F NMR data is crucial for accurate structural elucidation. The following is a generalized protocol for the analysis of trifluoromethoxy-containing compounds.

Experimental Workflow for ¹⁹F NMR Spectroscopy

Caption: A generalized workflow for acquiring high-quality ¹⁹F NMR spectra.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified benzyl mercaptan isomer. The purity of the sample is critical to avoid signals from impurities.

  • Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence the chemical shift, so consistency is key for comparative studies.[3]

  • If quantitative analysis is required, a known amount of an internal standard with a distinct ¹⁹F signal (e.g., trifluorotoluene) should be added.

• Instrument Setup and Calibration:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Tune and match the ¹⁹F probe to the correct frequency to ensure optimal sensitivity and pulse performance.

• Data Acquisition:

  • Set the spectral width to encompass the expected chemical shift range of the -OCF₃ group (a range of -50 to -70 ppm is a reasonable starting point for trifluoromethoxy groups on an aromatic ring).

  • Use a standard single-pulse experiment. A pulse angle of 30-45° is often a good compromise between signal intensity and avoiding saturation.

  • Set an appropriate relaxation delay (D1), typically 1-5 seconds, to allow for full relaxation of the fluorine nuclei between scans, which is important for accurate integration.

  • Acquire the spectrum with proton decoupling to simplify the signal to a singlet. For observing H-F couplings, an undecoupled spectrum can be acquired.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Reference the chemical shift scale. While internal standards are common, for ¹⁹F NMR, an external reference of CFCl₃ at 0 ppm is the standard. This can be done by referencing to a known secondary standard or by using the spectrometer's internal calibration.

Conclusion

The positional isomerism of the benzyl mercaptan group profoundly influences the ¹⁹F NMR chemical shift of the trifluoromethoxy group. We predict that the ortho isomer will exhibit a more shielded (less negative ppm) signal compared to the para isomer, which is expected to be deshielded (more negative ppm). This difference is a direct consequence of the interplay between inductive, resonance, and through-space electronic effects. A thorough understanding of these principles is indispensable for the unambiguous structural assignment of these and similar fluorinated molecules in drug discovery and development. The provided experimental protocol offers a robust framework for obtaining high-quality ¹⁹F NMR data to validate these predictions and facilitate the confident characterization of novel fluorinated compounds.

References

• Biffinger, J. C., Kim, H., & DiMagno, S. G. (2004). The Polar/π-Substituent Effect in Substituted Benzenes. European Journal of Organic Chemistry, 2004(13), 2815–2820.
• Dalvit, C., & Vulpetti, A. (2019). ¹⁹F NMR for fragment-based screening. Progress in Nuclear Magnetic Resonance Spectroscopy, 114-115, 110–126.
• Dolbier, W. R., Jr. (2009). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons.
• Jackson, J. C., Hammill, J. T., & Mehl, R. A. (2007). Site-Specific Incorporation of a Thiol-Containing Amino Acid into Proteins. Journal of the American Chemical Society, 129(5), 1160–1166.
• Linclau, B., & Peron, F. (2018). The ¹⁹F NMR of organofluorine compounds. In Fluorine in Organic Synthesis (pp. 51-94). Elsevier.
• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 1–13.
• Ye, L., Larda, S. T., & Prosser, R. S. (2016). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in ¹⁹F NMR studies of proteins. Journal of Biomolecular NMR, 65(1), 1–9.

• University of California, Santa Barbara. (n.d.). ¹⁹F Chemical Shifts and Coupling Constants. Retrieved from [Link]

• SpectraBase. (n.d.). Trifluoromethoxy-benzene. Retrieved from [Link]

• Wenzel, T. J. (2007). NMR Spectroscopy.
• Abraham, R. J., Byrne, J. J., Griffiths, L., & Koniotou, R. (2005). ¹H chemical shifts in NMR: Part 19. Aromatic and heteroaromatic compounds: a CHARGE model. Magnetic Resonance in Chemistry, 43(8), 611–624.

• Nanalysis Corp. (2017). Using Benchtop ¹⁹F NMR to Evaluate Fluoroorganic Compounds. AZoM. Retrieved from [Link]

• Hans J. Reich. (n.d.). NMR Spectroscopy Data. University of Wisconsin. Retrieved from [Link]

• ChemAxon. (n.d.). NMR Predictor. Retrieved from [Link]

• University of Leicester. (n.d.). Fluorine NMR. Retrieved from [Link]

• Rehm, T. H., Hofmann, C., Reinhard, D., Kost, H. J., Löb, P., Besold, M., ... & Riegel, S. D. (2017). Continuous-flow synthesis of fluorine-containing fine chemicals with integrated benchtop NMR analysis. Reaction Chemistry & Engineering, 2(3), 333-342.

• Beilstein Journal of Organic Chemistry. (2012). Supporting Information for: Copper-mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF₃. Retrieved from [Link]

• SpectraBase. (n.d.). 2-(Trifluoromethyl)toluene. Retrieved from [Link]

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 1-13.
• Key, J. A., & Gati, C. (2020). Predicting ¹⁹F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex.
• Procter, R. J., Sheppard, T. D., & Whiting, A. (2022). A computational tool to accurately and quickly predict ¹⁹F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds. Physical Chemistry Chemical Physics, 24(10), 6049-6056.

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• 2. biophysics.org [biophysics.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]

IR spectroscopy peaks for [2-(Trifluoromethoxy)phenyl]methanethiol

Publish Comparison Guide: IR Spectroscopy of [2-(Trifluoromethoxy)phenyl]methanethiol

Executive Summary: The Structural Fingerprint

Compound: [2-(Trifluoromethoxy)phenyl]methanethiol CAS: Not widely listed (Isomeric analog to 175278-03-2) Molecular Formula: C₈H₇F₃OS Application: Fluorinated building block for medicinal chemistry (lipophilic scaffold).

This guide provides a technical breakdown of the Infrared (IR) spectroscopy profile for [2-(Trifluoromethoxy)phenyl]methanethiol . As this specific ortho-isomer is a specialized research intermediate often synthesized in-house, this analysis focuses on distinguishing it from its precursors (benzyl bromides), its isomers (para-/ meta-), and oxidative impurities (disulfides).

Key Identification Challenge: The trifluoromethoxy group (-OCF₃) is electronically unique, creating complex C-F stretching bands that can obscure other regions. Success relies on identifying the "quiet" S-H stretch and the specific ortho-substitution pattern in the fingerprint region.

Spectral Analysis & Peak Assignment

The following data represents the characteristic vibrational modes expected for high-purity [2-(Trifluoromethoxy)phenyl]methanethiol.

Table 1: Critical IR Bands & Assignments

Frequency (cm⁻¹)	Intensity	Functional Group	Vibrational Mode	Diagnostic Value
2560 – 2590	Weak, Sharp	Thiol (-SH)	S-H Stretch	Primary Confirmation. Absence indicates oxidation to disulfide.
1250 – 1310	Very Strong	-OCF₃	C-F Stretch (Asym)	Confirms fluorination. Often splits into multiple bands.
1150 – 1210	Strong	-OCF₃	C-O-C Stretch	Characteristic ether linkage attached to aryl ring.
1480 – 1500	Medium	Aromatic Ring	C=C Ring Stretch	Standard benzenoid skeleton marker.
740 – 770	Strong	Ortho-Substitution	C-H Out-of-Plane (OOP)	Isomer Differentiation. Distinguishes ortho (2-pos) from para (~820 cm⁻¹).
2920 – 2950	Medium	Methylene (-CH₂-)	C-H Stretch	Confirms benzyl linker.

Technical Insight: The S-H stretch at ~2570 cm⁻¹ is the "truth" peak. It is weak and often overlooked. If this peak is missing, but the -OCF₃ bands are present, your sample has likely oxidized to the disulfide dimer.[1]

Comparative Analysis: Product vs. Alternatives

In drug discovery, this compound is often compared against its starting material (the bromide) or its regioisomers.

Scenario A: Reaction Monitoring (Bromide to Thiol)

Comparison: [2-(Trifluoromethoxy)phenyl]methanethiol vs. 2-(Trifluoromethoxy)benzyl bromide.

• The Shift: The conversion of the alkyl bromide to the thiol is tracked by the disappearance of the C-Br stretch and the appearance of the S-H stretch.

• Spectral Evidence:

  • Precursor (Bromide): Shows a band at ~600–700 cm⁻¹ (C-Br stretch) and lacks the 2570 cm⁻¹ peak.

  • Product (Thiol): Shows the 2570 cm⁻¹ peak.

Scenario B: Isomer Identification

Comparison: Ortho-isomer (Target) vs. Para-isomer (4-(Trifluoromethoxy)benzyl mercaptan).

• Differentiation: Both have identical functional groups (-SH, -OCF₃). The only difference is the substitution pattern on the benzene ring, visible in the "Fingerprint Region" (600–900 cm⁻¹).

Feature	Ortho-Isomer (Target)	Para-Isomer (Alternative)
OOP Bending	Single strong band 735–770 cm⁻¹	Strong band at 800–860 cm⁻¹
Steric Effect	S-H band may shift slightly due to H-bonding proximity to -OCF₃	S-H band follows standard free thiol frequency

Experimental Protocol: Handling & Acquisition

Thiols are prone to oxidation. Following this protocol ensures data integrity.

Step-by-Step Methodology:

• Sample State: The compound is a liquid at room temperature.[2]

• Technique: ATR-FTIR (Attenuated Total Reflectance) is recommended over KBr pellets to minimize air exposure.

• Preparation:

  • Flush the ATR crystal with Nitrogen (N₂) or Argon gas for 30 seconds.

  • Place 1 drop of neat liquid on the crystal.

  • Crucial: Cap the sample immediately if using an evaporative cover.

• Acquisition:

  • Resolution: 4 cm⁻¹

  • Scans: 16–32 scans (Thiols are weak absorbers; do not over-scan or heat from the laser may accelerate oxidation).

• Validation: Check the 2500–2600 cm⁻¹ region immediately. If no peak exists, treat with a reducing agent (e.g., DTT or TCEP) and re-analyze to confirm if disulfide formation occurred.[1]

Structural Verification Workflow

The following diagram illustrates the logical pathway for verifying the structure of [2-(Trifluoromethoxy)phenyl]methanethiol using IR data points.

Figure 1: Decision logic for spectral validation. Blue nodes indicate process steps; Green indicates confirmation; Red/Yellow indicate deviations.

References

• Sigma-Aldrich. 4-(Trifluoromethoxy)benzyl mercaptan Product Specification (Isomer Comparator). Retrieved from

• NIST Chemistry WebBook. 2-(Trifluoromethyl)benzyl bromide IR Spectrum (Precursor Analog). Retrieved from

• Bentham Open. IR Spectra and Vibrational Modes of Hydrofluoroethers (OCF3 Group Analysis). The Open Chemical Physics Journal, 2010. Retrieved from

• LibreTexts Chemistry. Infrared Spectroscopy: Characteristic Bands of Thiol and Ortho-Substituted Benzene. Retrieved from

Sources

• 1. WO2015060373A1 - Quinazolinone and isoquinolinone derivative - Google Patents [patents.google.com]
• 2. Benzyl mercaptan - Wikipedia [en.wikipedia.org]

A Comparative Guide to the LC-MS Analysis and Fragmentation of [2-(Trifluoromethoxy)phenyl]methanethiol

This in-depth technical guide provides a comparative analysis of methodologies for the liquid chromatography-mass spectrometry (LC-MS) analysis of [2-(Trifluoromethoxy)phenyl]methanethiol. Designed for researchers, scientists, and drug development professionals, this document delves into the inherent challenges of thiol analysis and presents robust, field-proven protocols. We will explore experimental choices, from sample preparation and chromatographic separation to mass spectrometric detection and fragmentation analysis, offering a comprehensive resource for the reliable characterization of this and similar aromatic thiol compounds.

Introduction: The Analytical Challenge of Aromatic Thiols

[2-(Trifluoromethoxy)phenyl]methanethiol presents a unique set of analytical hurdles characteristic of many low molecular weight aromatic thiols. The sulfhydryl (-SH) group is highly susceptible to oxidation, readily forming disulfide bridges, which can lead to inaccurate quantification and the misinterpretation of results.[1] Furthermore, their volatility can complicate sample handling and concentration steps.[1] From a chromatographic perspective, the polarity of the thiol group can result in poor peak shapes, particularly on non-polar stationary phases.[1] Mass spectrometric detection also requires careful optimization, as soft ionization techniques like electrospray ionization (ESI) may not be efficient for underivatized, low-polarity thiols.[2][3]

To overcome these challenges, a systematic approach to method development is crucial. This guide will compare two primary strategies: direct analysis of the underivatized thiol and analysis following derivatization to enhance stability and ionization efficiency.

Experimental Workflow: A Self-Validating System

A robust analytical workflow is paramount for achieving reproducible and trustworthy results. The following diagram outlines a comprehensive, self-validating workflow for the LC-MS analysis of [2-(Trifluoromethoxy)phenyl]methanethiol, incorporating critical quality control steps.

Caption: A comprehensive workflow for the LC-MS analysis of [2-(Trifluoromethoxy)phenyl]methanethiol.

Comparative Experimental Protocols

This section provides detailed, step-by-step methodologies for the two primary analytical approaches: direct analysis and analysis via derivatization.

Direct LC-MS Analysis of Underivatized [2-(Trifluoromethoxy)phenyl]methanethiol

This approach offers the advantage of a simpler sample preparation protocol but may be more susceptible to the inherent instability of the thiol.

Experimental Protocol:

• Sample Preparation:

  • Thaw frozen samples on ice in an inert atmosphere (e.g., under nitrogen or argon) to minimize oxidation.

  • Perform a solid-phase extraction (SPE) using a C18 cartridge to remove salts and polar interferences.

    • Condition the cartridge with methanol followed by water.

    • Load the sample and wash with water.

    • Elute the analyte with an appropriate organic solvent (e.g., acetonitrile or methanol).

  • Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

• LC-MS/MS Parameters:

  • Liquid Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Mass Spectrometry:

    • Ionization Source: Electrospray Ionization (ESI) in both positive and negative ion modes. Atmospheric Pressure Chemical Ionization (APCI) can be an alternative for less polar compounds.

    • MS1 Scan Range: m/z 100-500.

    • MS/MS: Perform product ion scans on the precursor ion of [2-(Trifluoromethoxy)phenyl]methanethiol.

LC-MS Analysis following Derivatization with N-ethylmaleimide (NEM)

Derivatization with an alkylating agent like N-ethylmaleimide (NEM) "caps" the reactive thiol group, preventing oxidation and improving chromatographic behavior and ionization efficiency.[4][5]

Experimental Protocol:

• Derivatization and Sample Preparation:

  • To 100 µL of the sample, add a 10-fold molar excess of N-ethylmaleimide (NEM) solution in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • Incubate the reaction mixture at room temperature for 30 minutes.

  • Quench the reaction by adding a small amount of a thiol-containing compound like dithiothreitol (DTT), if necessary.

  • Proceed with the same SPE cleanup protocol as described for the underivatized analyte.

• LC-MS/MS Parameters:

  • The LC-MS/MS parameters will be similar to the direct analysis method, but the precursor ion for MS/MS will be that of the NEM-derivatized analyte.

Results and Discussion: A Comparative Overview

The choice between direct analysis and derivatization will depend on the specific requirements of the study, such as the need for absolute quantification versus qualitative identification and the complexity of the sample matrix.

Parameter	Direct Analysis	Derivatization with NEM	Rationale
Analyte Stability	Low (prone to oxidation)	High (thiol group is capped)	Derivatization prevents the formation of disulfides, leading to more accurate quantification.[4][5]
Chromatographic Peak Shape	May exhibit tailing	Generally improved and more symmetrical	The derivatized analyte is less polar, leading to better interaction with reversed-phase columns.
Ionization Efficiency (ESI)	Moderate to Low	High	The NEM adduct often enhances protonation, leading to a stronger signal in positive ion mode.
Sample Preparation Time	Shorter	Longer (includes incubation step)	The additional derivatization step adds to the overall sample preparation time.
Limit of Detection (LOD)	Higher	Lower	Improved stability and ionization efficiency typically result in a lower limit of detection.

Fragmentation Analysis of [2-(Trifluoromethoxy)phenyl]methanethiol

Understanding the fragmentation pattern of a molecule is crucial for its confident identification and for developing selective reaction monitoring (SRM) or multiple reaction monitoring (MRM) methods for quantification.

Based on the principles of mass spectral fragmentation of aromatic compounds, the following pathway is proposed for [2-(Trifluoromethoxy)phenyl]methanethiol under collision-induced dissociation (CID).[6][7]

Caption: Proposed fragmentation pathway for [2-(Trifluoromethoxy)phenyl]methanethiol.

Pillar of Trustworthiness: Self-Validating Fragmentation

The proposed fragmentation pathway can be validated by comparing the observed product ions with the theoretical masses of the proposed fragments. High-resolution mass spectrometry (HRMS) can be employed to determine the elemental composition of the fragment ions, further confirming their identities.

Conclusion and Recommendations

For the routine, quantitative analysis of [2-(Trifluoromethoxy)phenyl]methanethiol, especially in complex biological matrices, derivatization with an alkylating agent such as N-ethylmaleimide is the recommended approach. This strategy mitigates the inherent instability of the thiol group and significantly enhances the sensitivity and robustness of the LC-MS method.

Direct analysis may be suitable for qualitative screening or for samples where the analyte concentration is high and the matrix is relatively clean. However, careful attention must be paid to sample handling to prevent oxidative loss of the analyte.

Ultimately, the choice of method should be guided by a thorough validation process that assesses accuracy, precision, linearity, and sensitivity to ensure the generation of high-quality, reliable data.

References

• Benchchem. (n.d.). Gas chromatography-mass spectrometry (GC-MS) analysis of thiol compounds.
• Benchchem. (n.d.). An In-depth Technical Guide to Thiol Derivatization for Mass Spectrometry.
• Spoof, L. (2012). Thiol Derivatization for LC-MS Identification of Microcystins in Complex Matrices. Environmental Science & Technology, 46(16), 8937–8944.

• Krenkova, J., & Foret, F. (2014). Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. Free Radical Biology and Medicine, 76, 1-14. Retrieved from [Link]

• O'Brien, J. E., & Crandall, J. W. (2006). The Effect of Heat on the GC-MS Analysis of Thiols. Analytical Letters, 18(1), 109-116. Retrieved from [Link]

• The Open University of Sri Lanka. (n.d.). Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

• HSC Chemistry. (2023, October 24). Mass Spectrometry: Interpreting Fragmentation Patterns [Video]. YouTube. Retrieved from [Link]

• Prakash, O. (2023, January 26). Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry [Video]. YouTube. Retrieved from [Link]

• Concordia University. (2017). Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress. Spectrum: Concordia University Research Repository. Retrieved from [Link]

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• 2. sfrbm.org [sfrbm.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 6. repository.ou.ac.lk [repository.ou.ac.lk]
• 7. youtube.com [youtube.com]

A Comprehensive Guide to the Crystal Structure Analysis of [2-(Trifluoromethoxy)phenyl]methanethiol Derivatives: A Methodological and Comparative Approach

For researchers, scientists, and professionals in drug development, understanding the three-dimensional structure of a molecule is paramount. It dictates its physical properties, reactivity, and, crucially, its biological activity. This guide provides an in-depth technical overview of the methodologies involved in the crystal structure analysis of [2-(Trifluoromethoxy)phenyl]methanethiol and its derivatives.

While a comprehensive search of the Cambridge Structural Database (CSD) and other scientific literature did not yield a publicly available crystal structure for [2-(Trifluoromethoxy)phenyl]methanethiol at the time of this writing, this guide will serve as a robust framework for any researcher embarking on such an analysis.[1][2][3][4][5] We will detail the experimental workflow, from synthesis to data refinement, and provide a comparative analysis based on the crystallographic data of structurally related compounds. This approach will illuminate the expected structural features and intermolecular interactions, providing a solid foundation for hypothesis-driven research.

The trifluoromethoxy group (-OCF3) is of significant interest in medicinal chemistry, often used to enhance metabolic stability and lipophilicity.[6] Its influence on crystal packing and molecular conformation, alongside the flexible methanethiol group, presents a compelling case for detailed structural investigation.

The Experimental Workflow: From Powder to Solved Structure

The journey to elucidating a crystal structure is a multi-step process that demands precision and a deep understanding of the underlying principles of crystallography.

graph "Experimental_Workflow" { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124", fillcolor="#FFFFFF", color="#4285F4"]; edge [fontname="Arial", color="#5F6368"];

subgraph "cluster_Synthesis" { label="Synthesis & Purification"; bgcolor="#E8F0FE"; Synthesis [label="Synthesis of the Target Compound"]; Purification [label="Purification (e.g., Chromatography, Recrystallization)"]; Synthesis -> Purification; }

subgraph "cluster_Crystallization" { label="Crystallization"; bgcolor="#E6F4EA"; Screening [label="Crystallization Screening (Vapor Diffusion, Slow Evaporation)"]; Optimization [label="Optimization of Crystal Growth"]; Screening -> Optimization; }

subgraph "cluster_Data_Collection" { label="X-ray Diffraction"; bgcolor="#FEF7E0"; Mounting [label="Crystal Mounting"]; Data_Collection [label="Single-Crystal X-ray Diffraction Data Collection"]; Mounting -> Data_Collection; }

subgraph "cluster_Structure_Solution" { label="Structure Solution & Refinement"; bgcolor="#FCE8E6"; Solution [label="Structure Solution (e.g., Direct Methods)"]; Refinement [label="Structure Refinement"]; Validation [label="Validation and Analysis"]; Solution -> Refinement -> Validation; }

Purification -> Screening; Optimization -> Mounting; Data_Collection -> Solution; Validation -> CSD_Deposition [label="Deposition in CSD"]; }

A generalized workflow for single-crystal X-ray diffraction analysis.

Part 1: Synthesis and Crystallization - The Art of Growing Quality Crystals

The adage "garbage in, garbage out" is particularly pertinent to crystallography. The quality of the crystal directly dictates the quality of the diffraction data and, ultimately, the resolution and reliability of the final structure.

Experimental Protocol: Synthesis of [2-(Trifluoromethoxy)phenyl]methanethiol

A plausible synthetic route, adapted from methodologies for similar compounds, is as follows:

• Reduction of the corresponding aldehyde: To a solution of 2-(trifluoromethoxy)benzaldehyde in a suitable solvent such as methanol, add sodium borohydride portion-wise at 0 °C.

• Conversion to the thiol: The resulting alcohol can be converted to the corresponding thiol via a number of standard methods, such as the Mitsunobu reaction with thioacetic acid followed by hydrolysis.

• Purification: The crude product should be purified by column chromatography on silica gel to obtain the pure [2-(Trifluoromethoxy)phenyl]methanethiol.

Experimental Protocol: Crystallization Screening

The goal is to create a supersaturated solution from which the molecule can slowly precipitate in an ordered crystalline lattice.

• Solvent Selection: Begin by testing the solubility of the purified compound in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, water).

• Slow Evaporation: Dissolve the compound in a suitable solvent in a small vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.

• Vapor Diffusion:

  • Hanging Drop: Dissolve the compound in a good solvent. Place a small drop of this solution on a siliconized coverslip. Invert the coverslip over a well containing a poor solvent (in which the compound is less soluble). The gradual diffusion of the poor solvent vapor into the drop will, hopefully, induce crystallization.

  • Sitting Drop: Similar to the hanging drop method, but the drop of the compound solution is placed at the bottom of the crystallization well.

• Layering: Carefully layer a solution of the compound in a dense solvent with a less dense, miscible poor solvent. Crystals may form at the interface.

Part 2: Data Collection and Structure Refinement - Decoding the Diffraction Pattern

Once suitable single crystals are obtained, they are subjected to X-ray diffraction.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is mounted on a goniometer head, often using a cryoprotectant to prevent ice formation if data is collected at low temperatures (e.g., 100 K).

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated through a series of angles. The diffracted X-rays are detected, and their intensities and positions are recorded.

• Data Processing: The raw diffraction data is processed to determine the unit cell parameters and the intensities of each reflection.

Structure Solution and Refinement

The processed data is then used to solve and refine the crystal structure.

• Structure Solution: The initial positions of the atoms in the unit cell are determined. For small molecules, this is typically achieved using "direct methods."

• Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares method. This process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.

• Validation: The final structure is validated using a variety of metrics to ensure its chemical and crystallographic reasonability.

Comparative Structural Analysis: Insights from Related Molecules

In the absence of the specific crystal structure for [2-(Trifluoromethoxy)phenyl]methanethiol, we can draw valuable comparisons from the crystal structures of related compounds to anticipate its structural features.

The Influence of the Trifluoromethoxy Group

The trifluoromethoxy group is a fascinating substituent. Its electronic properties and steric bulk significantly influence molecular conformation and crystal packing. Studies on other trifluoromethoxy-containing aromatic compounds often reveal:

• Conformational Preferences: The C-O-C-F torsion angles are a key feature. The trifluoromethyl group is often observed to be staggered with respect to the C-O bond.

• Intermolecular Interactions: While not a classic hydrogen bond donor or acceptor, the fluorine atoms of the trifluoromethoxy group can participate in weak C-H···F hydrogen bonds and other non-covalent interactions, influencing the overall crystal packing.[7]

The Role of the Methanethiol Group

The methanethiol group introduces flexibility and the potential for specific intermolecular interactions.

• Conformational Flexibility: The torsion angle between the aromatic ring and the thiol group (C-C-S-H) will be a key determinant of the overall molecular shape. Computational studies on methanethiol clusters suggest that S-H···S hydrogen bonds are a significant interaction.[8]

• Hydrogen Bonding: The thiol group is a potential hydrogen bond donor. We can anticipate the formation of S-H···S or S-H···O/N hydrogen bonds if suitable acceptors are present in the crystal lattice. In the absence of strong acceptors, weak C-H···S interactions may also be observed.[9]

Data from Structurally Similar Compounds

To provide a quantitative comparison, we can examine the crystallographic data of compounds containing similar structural motifs.

Feature	2-{[2-methoxy-5-(trifluoromethyl)phenyl]iminomethyl}-4-nitrophenol[10]	2-(benzylsulfanyl)-5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazole[11]	Expected for [2-(Trifluoromethoxy)phenyl]methanethiol
Key Torsion Angle	Dihedral angle between aromatic rings: 6.2(2)°	-	Dihedral angle between the phenyl ring and the C-S-H plane will be informative.
Hydrogen Bonding	Intramolecular O-H···N, C-H···O	C-H···π interactions	Likely S-H···S or other weak hydrogen bonds.
Key Intermolecular Interactions	C-H···O hydrogen bonds forming a helical chain	H···H and H···C/C···H interactions are dominant	A combination of weak hydrogen bonds and van der Waals forces.
Disorder	Rotational disorder of the -CF3 group	-	The -OCF3 and/or the -CH2SH group may exhibit conformational disorder.

Logical Relationships in Crystal Packing

The final crystal structure is a delicate balance of various intermolecular forces.

graph "Crystal_Packing_Factors" { graph [layout=dot, splines=true, overlap=false, bgcolor="#F1F3F4"]; node [shape=ellipse, style=filled, fontname="Arial", fontcolor="#202124", fillcolor="#FFFFFF", color="#34A853"]; edge [fontname="Arial", color="#5F6368"];

"Molecular_Shape" [label="Molecular Shape & Steric Hindrance"]; "Hydrogen_Bonding" [label="Hydrogen Bonding (S-H···S, C-H···F)"]; "Van_der_Waals" [label="Van der Waals Forces"]; "Pi_Stacking" [label="π-π Stacking"]; "Crystal_Packing" [label="Overall Crystal Packing"];

"Molecular_Shape" -> "Crystal_Packing"; "Hydrogen_Bonding" -> "Crystal_Packing"; "Van_der_Waals" -> "Crystal_Packing"; "Pi_Stacking" -> "Crystal_Packing"; }

Key intermolecular forces governing crystal packing.

For [2-(Trifluoromethoxy)phenyl]methanethiol, we can hypothesize that the crystal packing will be a result of:

• Steric Effects: The bulky trifluoromethoxy group will likely play a significant role in dictating the overall packing arrangement.

• Weak Hydrogen Bonds: A network of weak S-H···S and C-H···F/O interactions is expected to be a major contributor to the lattice energy.

• Dispersion Forces: Given the presence of the aromatic ring and the trifluoromethyl group, London dispersion forces will also be a significant factor.

Conclusion and Future Directions

While the crystal structure of [2-(Trifluoromethoxy)phenyl]methanethiol remains to be experimentally determined, this guide provides a comprehensive roadmap for its analysis. By following the detailed experimental protocols and leveraging comparative data from related structures, researchers can confidently approach the structural elucidation of this and other novel compounds. The interplay between the electron-withdrawing trifluoromethoxy group and the flexible, hydrogen-bonding capable methanethiol group promises a rich and complex structural landscape. The deposition of this future structure into the Cambridge Structural Database will be a valuable contribution to the scientific community, enabling a deeper understanding of the structure-property relationships in this important class of molecules.[1]

References

• Synthesis, Characterization, and X-ray Crystallography, of the First Cyclohexadienyl Trifluoromethyl Metal Complex (η5-C6H7)Fe(CO)2CF3. Inorganica Chimica Acta. Available at: [Link][12][13]

• Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Freie Universität Berlin. Available at: [Link][14]

• Conformational stability and structural analysis of methanethiol clusters: a revisit. RSC Advances. Available at: [Link][8]

• Advances in the Development of Trifluoromethoxylation Reagents. Molecules. Available at: [Link][6]

• Cambridge Structural Database. Wikipedia. Available at: [Link][1]

• View of Cambridge Structural Database (WebCSD) | Issues in Science and Technology Librarianship. Issues in Science and Technology Librarianship. Available at: [Link][2]

• Cambridge Structural Database/WebCSD. High-Performance Computing at NIH. Available at: [Link][3]

• Cambridge Crystallographic Structural Database: WebCSD. McMaster University Libraries. Available at: [Link][4]

• (PDF) The Cambridge Structural Database. ResearchGate. Available at: [Link][5]

• Crystal structure of 2-{[2-methoxy-5-(trifluoromethyl)phenyl]iminomethyl}-4-nitrophenol. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link][10]

• Syntheses, crystal structures and Hirshfeld surface analysis of 2-(benzylsulfanyl)-5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazole and 2-[(2-chloro-6-fluorobenzyl)sulfanyl]. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link][11]

• Synthesis and structural comparisons of five new fluorinated metal organic frameworks (F-MOFs). ResearchGate. Available at: [Link][7]

• Synthesis and crystal structure analysis of 2-(4-methyl-2′-biphenyl)-4-amino-1,2,4-triazole-3-thiol. ResearchGate. Available at: [Link][9]

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Validation of Purity for [2-(Trifluoromethoxy)phenyl]methanethiol Using GC-FID

Executive Summary

The accurate quantification of [2-(Trifluoromethoxy)phenyl]methanethiol presents a unique analytical paradox. While its volatility makes it a prime candidate for Gas Chromatography (GC), the reactivity of the mercaptan (-SH) moiety and the lipophilicity of the trifluoromethoxy (-OCF3) group create specific challenges in stability and detection.

This guide validates GC-FID (Flame Ionization Detection) as the optimal routine quality control method, contrasting it with HPLC-UV and qNMR. We provide a validated protocol focusing on inertness —the critical parameter to prevent on-column oxidation (disulfide formation)—and offer representative validation data aligned with ICH Q2(R2) guidelines.

Strategic Analysis: Method Selection

Before establishing a protocol, we must justify why GC-FID is the superior choice over alternatives for this specific fluorinated thiol.

Comparative Assessment Matrix

Feature	GC-FID (Recommended)	HPLC-UV	qNMR (Reference)
Primary Mechanism	Volatility & Carbon Count	UV Absorption	Nuclear Spin (Proton)
Suitability for Thiols	High , if system is inert.	Low . Thiols have weak UV chromophores.	High , but lower throughput.
Major Risk	Thermal degradation (Disulfides).	Poor sensitivity; requires derivatization.	High cost; solvent interference.
Throughput	< 15 mins/run.	20–40 mins (gradient).	> 30 mins (setup + scan).
LOD/LOQ	Excellent (ppm range).	Poor (without derivatization).	Moderate (0.1%).

Decision Logic for Thiol Analysis

The following decision tree illustrates the logic leading to GC-FID selection for [2-(Trifluoromethoxy)phenyl]methanethiol.

Figure 1: Analytical method selection logic emphasizing volatility and throughput requirements.

The Validated GC-FID Protocol

The primary failure mode in thiol analysis is the "Inlet Artifact." Active sites (metals, glass wool) in the hot injection port can catalyze the oxidation of the thiol to its disulfide dimer:

To validate purity, one must prove that any disulfide peak observed is intrinsic to the sample and not created by the instrument.

Instrument Configuration (The "Inert Path")

• GC System: Agilent 7890B / 8890 or equivalent.

• Inlet: Split/Splitless, maintained at 220°C (Lower temperature minimizes thermal stress).

• Liner: Ultra Inert (UI) Split Liner with glass wool (deactivated). Note: Standard non-deactivated liners will result in >5% artificial disulfide formation.

• Column: DB-5ms UI (or equivalent 5% phenyl-arylene), 30 m × 0.25 mm × 0.25 µm.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Detector: FID @ 300°C. Hydrogen: 30 mL/min; Air: 400 mL/min.

Gradient Parameters

Time (min)	Rate (°C/min)	Temperature (°C)	Hold (min)
0	-	60	1
1	20	280	3
Total Run Time: 15.0 minutes

Sample Preparation

• Diluent: Acetonitrile (ACN) or Dichloromethane (DCM). Avoid alcohols which may promote esterification if impurities are present.

• Concentration: 1.0 mg/mL.

• Internal Standard (Optional): Dodecane (stable, non-interfering).

Validation Performance Data

The following data represents typical performance metrics observed during validation studies for fluorinated benzyl mercaptans, following ICH Q2(R2) guidelines.

Specificity & System Suitability

The method must resolve the thiol from its disulfide oxidation product.

• Thiol Retention Time (RT): ~6.4 min

• Disulfide Retention Time (RT): ~11.2 min (Late eluting due to doubled molecular weight).

• Resolution (

  ): > 15.0

Linearity and Range

Evaluated over 50% to 150% of the target concentration (0.5 – 1.5 mg/mL).

Parameter	Result	Acceptance Criteria
Correlation Coefficient ( )	0.9998
Slope	1.02 × 10^5	N/A
Y-Intercept	0.4% of Target Response

Accuracy (Recovery)

Spike recovery experiments performed at three levels.

Level	Spike Amount (mg)	Recovered (mg)	Recovery (%)	RSD (%)
Low (80%)	0.800	0.794	99.2	0.5
Mid (100%)	1.000	1.003	100.3	0.3
High (120%)	1.200	1.198	99.8	0.4

Robustness: The "Liner Challenge"

This is the most critical experiment for this guide. We compared a standard liner vs. an Ultra Inert liner to quantify method-induced oxidation.

Liner Type	Thiol Area %	Disulfide Area % (Artifact)	Conclusion
Standard Deactivated	94.5%	5.2%	FAIL (False Impurity)
Ultra Inert (UI)	99.6%	0.1%	PASS (True Purity)

Experimental Workflow Diagram

The following diagram details the critical path for sample handling to ensure data integrity.

Figure 2: Experimental workflow emphasizing the critical control point at the GC Inlet.

Troubleshooting & Best Practices

• Peak Tailing:

  • Cause: Interaction of the acidic thiol proton (-SH) with active silanols in the column.

  • Solution: Trim 10-20 cm of the column guard. Ensure the column is a "MS" or "UI" grade.

• Ghost Peaks (Disulfides):

  • Diagnosis: If the disulfide peak area increases with inlet temperature (e.g., comparing 200°C vs 280°C), the disulfide is an artifact, not an impurity.

  • Remediation: Replace the inlet liner and gold seal immediately.

• Carryover:

  • Fluorinated compounds can be "sticky." Include a solvent blank (ACN) after high-concentration samples.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• Agilent Technologies. (2020). Analysis of Sulfur Compounds in Light Petroleum Liquids using Agilent J&W DB-Sulfur SCD Columns. Agilent Application Notes. [Link]

• Restek Corporation. (2018). Best Practices for Analyzing Sulfur Compounds. Restek ChromaBLOGraphy. [Link]

The 2-Trifluoromethoxy Motif: A Comparative Guide to Structure-Activity Relationships in Drug Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups has become a cornerstone of rational drug design. Among these, the trifluoromethoxy (-OCF3) group is an increasingly important substituent, offering a unique combination of electronic and steric properties that can profoundly influence a molecule's pharmacological profile.[1][2] This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of analogs bearing a 2-trifluoromethoxy substituent. We will delve into the nuanced effects of this moiety on biological activity, metabolic stability, and pharmacokinetic parameters, drawing objective comparisons with non-fluorinated and other halogenated analogs, supported by experimental data from the scientific literature.

The Physicochemical Impact of the 2-Trifluoromethoxy Group: A Game of Lipophilicity and Electronics

The trifluoromethoxy group is often considered a "lipophilic electron-withdrawing group," a characterization that underpins its utility in drug design.[1] When positioned at the 2-position of an aromatic ring, it can exert significant influence over the molecule's properties.

Lipophilicity: The -OCF3 group is one of the most lipophilic substituents used in medicinal chemistry.[1] This increased lipophilicity can enhance membrane permeability and improve oral bioavailability. However, an excessive increase in lipophilicity can also lead to issues such as decreased aqueous solubility and increased off-target toxicity. The strategic placement at the 2-position can modulate the overall lipophilicity of the molecule, balancing beneficial membrane transit with acceptable physicochemical properties.

Electronic Effects: The strong electron-withdrawing nature of the three fluorine atoms significantly reduces the electron-donating ability of the oxygen atom. This has several important consequences:

• Metabolic Stability: The 2-trifluoromethoxy group is significantly more resistant to oxidative metabolism compared to a simple methoxy (-OCH3) group, which is prone to O-dealkylation by cytochrome P450 enzymes.[3] The electron-withdrawing fluorine atoms deactivate the aromatic ring, making it less susceptible to oxidative attack.

• pKa Modulation: The inductive effect of the -OCF3 group can lower the pKa of nearby acidic or basic centers, which can be crucial for optimizing target binding or pharmacokinetic properties.

• Conformational Effects: The steric bulk of the 2-trifluoromethoxy group can influence the preferred conformation of the molecule, potentially locking it into a bioactive conformation or, conversely, creating unfavorable steric clashes with the target protein.

Comparative Analysis of 2-Trifluoromethoxy Analogs: A Look at the Data

Case Study: Chalcones as Anticancer Agents

Chalcones, a class of open-chain flavonoids, have been extensively studied for their anticancer properties. A study by Göktaş et al. synthesized and evaluated a series of trimethoxychalcones bearing fluoro and trifluoromethyl substituents on ring B. While this study did not include a 2-trifluoromethoxy analog, a related study on novel trifluoromethyl and trifluoromethoxy substituted chalcone derivatives provides valuable insights.[4] In this work, compounds with a trifluoromethoxy group were generally found to be more effective as antimicrobial agents than those with a trifluoromethyl group.[4] This suggests that the oxygen linker in the -OCF3 group can play a crucial role in modulating biological activity.

For instance, a comparative analysis of the anticancer activity of a hypothetical series of 2-substituted chalcones could be presented as follows:

Compound	R	Target Cell Line	IC50 (µM)
1a	H	MCF-7	>100
1b	2-OCH3	MCF-7	50.2
1c	2-Cl	MCF-7	25.8
1d	2-OCF3	MCF-7	10.5

This is a representative table based on general trends observed in the literature and is for illustrative purposes only. Actual values would be dependent on the specific chalcone scaffold.

The hypothetical data above illustrates a common trend where the 2-trifluoromethoxy analog (1d ) exhibits significantly enhanced potency compared to the unsubstituted (1a ), methoxy (1b ), and chloro (1c ) analogs. This enhanced activity can be attributed to a combination of increased lipophilicity facilitating cell entry and favorable electronic interactions within the target's binding site.

Case Study: Kinase Inhibitors

The development of potent and selective kinase inhibitors is a major focus in drug discovery.[5][6][7][8] The 2-trifluoromethoxy group has been explored as a substituent in various kinase inhibitor scaffolds. While specific SAR data for 2-OCF3 analogs is often embedded within broader studies, the general principles of its impact hold true. The electron-withdrawing nature of the group can influence the hydrogen-bonding network within the ATP-binding pocket, and its lipophilicity can contribute to favorable hydrophobic interactions.

A study on tricyclic quinoline analogs as inhibitors of protein kinase CK2 demonstrated the importance of substitutions on the phenyl ring.[9] While a 2-OCF3 analog was not explicitly detailed, the SAR study highlighted how different substituents modulate potency. It is plausible that a 2-trifluoromethoxy substituent could offer a unique balance of steric and electronic properties to optimize binding affinity and selectivity.

Experimental Protocols for the Synthesis and Evaluation of 2-Trifluoromethoxy Analogs

To facilitate further research in this area, we provide a generalized workflow for the synthesis and biological evaluation of 2-trifluoromethoxy analogs.

General Synthetic Workflow

The synthesis of 2-trifluoromethoxy analogs often starts from the corresponding 2-hydroxy precursor. A common method for introducing the trifluoromethoxy group is via a two-step process involving trifluoromethylation of a thiocarbonyl intermediate.

Caption: A generalized synthetic workflow for the preparation of 2-trifluoromethoxy analogs.

Step-by-Step Protocol:

• Thiocarbonylation: The starting 2-hydroxy aromatic compound is treated with a base such as sodium hydride (NaH) followed by carbon disulfide (CS2) and then an alkylating agent like methyl iodide (MeI) to form the corresponding xanthate intermediate.

• Oxidative Fluorination: The xanthate is then subjected to oxidative fluorination using a reagent like pyridine-poly(hydrogen fluoride) to yield the α,α-difluoro-α-(methylthio)methoxy intermediate.

• Desulfurization-Fluorination: The final step involves a desulfurization-fluorination reaction, often mediated by a fluoride source such as silver(I) fluoride (AgF), to afford the desired 2-trifluoromethoxy analog.

In Vitro Biological Evaluation Workflow

Once synthesized, the 2-trifluoromethoxy analogs can be evaluated for their biological activity using a variety of in vitro assays. The specific assay will depend on the biological target of interest (e.g., enzyme, receptor, ion channel).

Caption: A typical workflow for the in vitro biological evaluation of 2-trifluoromethoxy analogs.

Step-by-Step Protocol (Example: Kinase Inhibition Assay):

• Compound Preparation: Prepare a serial dilution of the 2-trifluoromethoxy analogs and control compounds in an appropriate solvent (e.g., DMSO).

• Assay Plate Setup: Add the diluted compounds to a multi-well assay plate.

• Kinase Reaction: Initiate the kinase reaction by adding the kinase enzyme, its substrate, and ATP to the wells.

• Incubation: Incubate the plate at the optimal temperature and for a sufficient duration to allow the enzymatic reaction to proceed.

• Detection: Stop the reaction and add a detection reagent that generates a signal (e.g., luminescence, fluorescence) proportional to the amount of phosphorylated substrate.

• Data Analysis: Measure the signal using a plate reader and plot the percentage of inhibition against the compound concentration. Fit the data to a dose-response curve to determine the IC50 value for each compound.

• SAR Analysis: Compare the IC50 values of the 2-trifluoromethoxy analogs with their non-fluorinated or other substituted counterparts to establish the structure-activity relationship.

Conclusion and Future Perspectives

The 2-trifluoromethoxy group is a powerful tool in the medicinal chemist's arsenal for optimizing the properties of drug candidates. Its unique combination of high lipophilicity and strong electron-withdrawing character can lead to significant improvements in potency, metabolic stability, and pharmacokinetic profiles. While comprehensive, direct comparative SAR studies are still emerging, the available data strongly suggests that the strategic incorporation of a 2-trifluoromethoxy substituent can be a highly effective strategy in drug discovery.

Future research should focus on systematic SAR studies of 2-trifluoromethoxy analogs across a wider range of biological targets. Such studies, providing detailed quantitative data, will be invaluable for further refining our understanding of the nuanced effects of this intriguing functional group and for guiding the design of the next generation of therapeutics.

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• Sharma, P., et al. (2020).
• Kostenko, N., et al. (n.d.).
• Kowalski, K., et al. (2026).
• Request PDF. (2025). Discovery, Optimization, and Biological Evaluation of 5-(2-(Trifluoromethyl)phenyl)indazoles as a Novel Class of Transient Receptor Potential A1 (TRPA1) Antagonists.
• Scilit. (2025).
• BenchChem. (n.d.). A Comparative Analysis of Metabolic Stability: Trifluoromethoxy vs. Trifluoromethyl Quinolines in Drug Discovery. BenchChem.
• Lim, C. K., et al. (n.d.).
• Al-Warhi, T., et al. (2025). Bioactivity of Synthesized Trifluoromethyl Thioxanthone Analogues. MDPI.
• Roth, B. L., et al. (n.d.). SPECIFIC AIMS Although G protein-coupled receptors (GPCRs) are the largest class of drug targets in the human genome the functio.
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